7-Nor-7-carboxycannabidiol-d10

Core Science & Biosynthesis

An In-Depth Technical Guide to 7-Nor-7-carboxycannabidiol-d10 for Researchers and Drug Development Professionals

Introduction

7-Nor-7-carboxycannabidiol-d10 (also known as 7-COOH-CBD-d10) is a deuterated analog of 7-Nor-7-carboxycannabidiol, a major metabolite of cannabidiol (B1668261) (CBD). Its primary and critical role in scientific research, particularly in the fields of pharmacology and toxicology, is as an internal standard for the quantitative analysis of CBD and its metabolites in biological matrices. The substitution of ten hydrogen atoms with deuterium (B1214612) increases its molecular weight, allowing for its differentiation from the endogenous analyte by mass spectrometry, while maintaining nearly identical chemical and physical properties. This ensures accurate and precise quantification in complex samples by correcting for variability during sample preparation and analysis.

This technical guide provides a comprehensive overview of 7-Nor-7-carboxycannabidiol-d10, including its physicochemical properties, its application in experimental workflows, and detailed analytical methodologies.

Physicochemical Properties

7-Nor-7-carboxycannabidiol-d10 is a stable, isotopically labeled compound that serves as an indispensable tool in bioanalytical chemistry. A summary of its key quantitative data is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₂₁H₁₈D₁₀O₄	[1]
Molecular Weight	354.51 g/mol	[1]
CAS Number	63958-77-0 (unlabelled)	[1]
Appearance	Typically supplied as a solution in a certified concentration	Cerilliant
Purity	High purity, suitable for use as an analytical reference standard	Cerilliant

Table 1: Physicochemical and quantitative data for 7-Nor-7-carboxycannabidiol-d10.

Role as an Internal Standard in Pharmacokinetic Studies

In pharmacokinetic (PK) studies, which investigate the absorption, distribution, metabolism, and excretion (ADME) of a drug, the use of a stable isotope-labeled internal standard is considered the gold standard for bioanalysis. 7-Nor-7-carboxycannabidiol-d10 is employed as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify the concentration of CBD and its metabolites in biological samples such as plasma and serum.[2]

The rationale for using a deuterated internal standard is to minimize the impact of matrix effects, which are the suppression or enhancement of ionization of the analyte of interest by co-eluting compounds from the biological matrix. Since 7-Nor-7-carboxycannabidiol-d10 has virtually identical chromatographic retention time and ionization efficiency to the non-labeled 7-COOH-CBD, it experiences the same matrix effects. By calculating the ratio of the analyte peak area to the internal standard peak area, these effects can be effectively normalized, leading to more accurate and precise quantification.[2]

Experimental Protocols

The following section details a typical experimental protocol for the quantification of 7-COOH-CBD in a biological matrix (e.g., rat serum) using 7-Nor-7-carboxycannabidiol-d10 as an internal standard. This protocol is based on established methodologies for the bioanalysis of cannabinoids.[2]

Materials and Reagents

• Biological matrix (e.g., rat serum)

• 7-Nor-7-carboxycannabidiol-d10 (internal standard solution)

• 7-Nor-7-carboxycannabidiol (analyte standard solution)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Autosampler vials or 96-well plate

Sample Preparation: Protein Precipitation

• Aliquoting: Aliquot 100 µL of the biological sample (e.g., rat serum) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add a known volume and concentration of the 7-Nor-7-carboxycannabidiol-d10 internal standard solution to each sample (except for blank matrix samples).

• Protein Precipitation: Add three volumes of ice-cold acetonitrile (300 µL) to each tube to precipitate the proteins.

• Vortexing: Vortex the tubes vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial or a well in a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical instrumental conditions for the analysis of 7-COOH-CBD using 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UPLC) system, such as a Waters ACQUITY UPLC System.[2]

• Column: A reversed-phase C18 column (e.g., ACQUITY UPLC HSS T3 column).[2]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A gradient elution is typically used to separate the analyte from other matrix components.

• Mass Spectrometer: A tandem mass spectrometer, such as a Waters Premier mass spectrometer.[2]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often used for the analysis of acidic compounds like 7-COOH-CBD.

• Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to selectively detect and quantify the analyte and the internal standard. The precursor and product ion transitions for both compounds are monitored.

Quantitative Data for Mass Spectrometry

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
7-Nor-7-carboxycannabidiol (7-COOH-CBD)	343.2	299.2	ESI-
7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10)	353.2 (deduced)	309.2 (deduced)	ESI-

Table 2: Multiple Reaction Monitoring (MRM) transitions for 7-COOH-CBD and deduced transitions for 7-COOH-CBD-d10. The transitions for the deuterated standard are deduced based on a mass shift of +10 amu due to the ten deuterium atoms and a similar fragmentation pattern to the unlabeled analyte.

Synthesis of 7-Nor-7-carboxycannabidiol

While a specific, detailed synthesis protocol for the d10 variant is not publicly available, the general synthetic route for the non-deuterated 7-COOH-CBD has been described and can be adapted for the incorporation of deuterium. The synthesis typically involves the oxidation of the C-7 methyl group of cannabidiol to a carboxylic acid. Deuterium atoms can be introduced at various stages of the synthesis, often starting from deuterated precursors.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using a deuterated internal standard in a pharmacokinetic study.

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Logic of using a deuterated internal standard.

References

• 1. Home - Cerilliant [cerilliant.com]
• 2. US5036014A - Deuterated cannabinoids as standards for the analysis of tetrahydrocannabinol and its metabolites in biological fluids - Google Patents [patents.google.com]

7-Nor-7-carboxycannabidiol-d10: A Technical Guide for Researchers

An In-depth Review of its Role as a Key CBD Metabolite and its Application in Bioanalysis

This technical guide provides a comprehensive overview of 7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD), a deuterated analog of the major cannabidiol (B1668261) (CBD) metabolite, 7-Nor-7-carboxycannabidiol (7-COOH-CBD). Tailored for researchers, scientists, and drug development professionals, this document delves into the metabolic pathway of CBD, the physicochemical properties of 7-COOH-CBD and its deuterated form, and their significance in pharmacokinetic and toxicological studies. A key focus is the application of d10-7-COOH-CBD as an internal standard for the precise quantification of CBD and its metabolites in various biological matrices.

Introduction to CBD Metabolism

Upon administration, cannabidiol undergoes extensive metabolism, primarily in the liver. The metabolic cascade is initiated by Phase I oxidation reactions, predominantly mediated by cytochrome P450 (CYP) enzymes, followed by Phase II conjugation reactions. The major circulating metabolite of CBD in humans is 7-COOH-CBD.[1] Its plasma concentration can be up to 40-fold higher than that of the parent CBD molecule following repeated administration.[1]

The formation of 7-COOH-CBD is a multi-step process. Initially, CBD is hydroxylated to the pharmacologically active metabolite 7-hydroxy-CBD (7-OH-CBD) by CYP enzymes, notably CYP2C19 and CYP3A4.[2] Subsequently, 7-OH-CBD is further oxidized to 7-COOH-CBD.[1] While initially thought to be primarily driven by CYP enzymes, recent evidence suggests that cytosolic NAD+-dependent enzymes, particularly aldehyde dehydrogenases, play a significant role in this final oxidation step.[1][3] The resulting 7-COOH-CBD is considered pharmacologically inactive in the context of antiseizure activity.[2][4]

Physicochemical Properties

A clear understanding of the physicochemical properties of both the analyte and the internal standard is crucial for analytical method development.

Property	7-Nor-7-carboxycannabidiol (7-COOH-CBD)	7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD)
Synonyms	(-)-7-nor-7-carboxy CBD, (3R-trans)-Cannabidiol-11-oic acid	Deuterium labelled 7-COOH-CBD
CAS Number	63958-77-0[5][6]	63958-77-0 (unlabelled)[7]
Molecular Formula	C₂₁H₂₈O₄[5][6]	C₂₁H₁₈D₁₀O₄[7]
Molecular Weight	344.4 g/mol [6]	354.51 g/mol [7]
Purity	≥95% (as analytical reference standard)[5]	Typically >98% (as analytical reference standard)[7]
Solubility	Soluble in DMF (50 mg/ml), DMSO (60 mg/ml), and Ethanol (35 mg/ml)[5]	Not explicitly stated, but expected to be similar to the unlabeled compound.

The Role of d10-7-COOH-CBD as an Internal Standard

In quantitative bioanalysis, particularly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards are the gold standard.[8] Deuterated compounds, such as d10-7-COOH-CBD, are ideal internal standards for the quantification of 7-COOH-CBD for several reasons:

• Similar Physicochemical Properties: They exhibit nearly identical chemical and physical properties to the analyte, ensuring they behave similarly during sample preparation (e.g., extraction) and chromatographic separation.[9]

• Co-elution: The deuterated standard co-elutes with the native analyte, which is crucial for accurate correction of matrix effects.[8]

• Mass Differentiation: The mass difference allows for simultaneous detection and quantification by the mass spectrometer without spectral overlap.

• Correction for Variability: It effectively compensates for variations in sample extraction recovery, matrix-induced ionization suppression or enhancement, and injection volume.[8]

The use of a dedicated deuterated internal standard for the metabolite, such as 7-COOH-CBD-d3, is highlighted as being optimal for reliable quantification, as opposed to using deuterated analogs of other cannabinoids which may have different retention times.[9]

Analytical Methodologies for Quantification

The quantification of CBD and its metabolites is predominantly achieved using ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). These methods offer high sensitivity, selectivity, and a wide dynamic range, making them suitable for detecting the low concentrations often found in biological samples.[10][11]

Sample Preparation

A robust sample preparation protocol is essential to remove interfering substances from the biological matrix and concentrate the analytes of interest. Common techniques include:

• Protein Precipitation (PPT): A simple and rapid method where a solvent like acetonitrile (B52724) is added to the sample (e.g., plasma or serum) to precipitate proteins. The supernatant containing the analytes is then further processed.[12]

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids. For cannabinoids, a common approach involves extraction with a non-polar solvent like a hexane:ethyl acetate (B1210297) mixture.[13]

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to isolate the analytes from the sample matrix, offering a cleaner extract compared to PPT or LLE.

Chromatographic and Mass Spectrometric Conditions

The following tables summarize typical instrumental parameters for the quantification of 7-COOH-CBD, often in conjunction with CBD and other metabolites.

Table 1: Representative UHPLC-MS/MS Method Parameters

Parameter	Example Conditions
Analytical Column	C18 column (e.g., ACQUITY UPLC HSS T3)[12][13]
Mobile Phase A	Water with an additive (e.g., 0.1% formic acid)
Mobile Phase B	Acetonitrile or Methanol with an additive (e.g., 0.1% formic acid)
Flow Rate	Typically in the range of 0.3-0.6 mL/min
Injection Volume	5-20 µL[14]
Ionization Mode	Negative Electrospray Ionization (ESI-)[13][14]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[13]

Table 2: Example Mass Spectrometer Transitions for 7-COOH-CBD

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
7-COOH-CBD	343.1	298.9	-20
d3-7-COOH-CBD (IS)	Not explicitly stated, but would be higher mass	Not explicitly stated	Not explicitly stated

Note: The exact mass transitions and collision energies will vary depending on the specific deuterated standard used (e.g., d3, d10) and the instrument tuning.

Method Validation and Performance

Analytical methods for therapeutic drug monitoring and pharmacokinetic studies must be rigorously validated according to regulatory guidelines. Key validation parameters and typical performance characteristics are outlined below.

Table 3: Summary of Quantitative Performance Data from a Validated UHPLC-MS/MS Method

Analyte	Linear Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
7-COOH-CBD	1 - 10,000	20.0
7-OH-CBD	1 - 500	1.0
CBD	1 - 500	1.0
6-α-OH-CBD	1 - 25	0.5
6-β-OH-CBD	1 - 25	0.5

Data extracted from a study on serum samples from patients with resistant epilepsy.[10][15]

In another study using volumetric absorptive microsampling, the linear range for 7-COOH-CBD was 20-5000 ng/mL.[13] For rat serum, a validated method reported a linear range of 5-2000 ng/mL with an LLOQ of 13.8 ng/mL for 7-COOH-CBD.[12]

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the metabolic pathway of CBD and a typical experimental workflow for its analysis.

Caption: Metabolic pathway of Cannabidiol (CBD) to its major metabolite, 7-COOH-CBD.

Caption: General workflow for the quantification of 7-COOH-CBD using d10-7-COOH-CBD as an internal standard.

Conclusion

7-Nor-7-carboxycannabidiol is the most abundant metabolite of CBD in humans, making it a critical analyte for pharmacokinetic, toxicokinetic, and drug monitoring studies. The use of its deuterated analog, 7-Nor-7-carboxycannabidiol-d10, as an internal standard is indispensable for achieving the accuracy and precision required in bioanalytical assays. The methodologies outlined in this guide, particularly UHPLC-MS/MS, provide the necessary sensitivity and selectivity for reliable quantification. As research into the therapeutic applications of CBD continues to expand, the importance of robust analytical methods and the role of stable isotope-labeled standards like d10-7-COOH-CBD will only increase.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pharmacological and Pharmacokinetic Profile of Cannabidiol in Human Epilepsy: A Review of Metabolism, Therapeutic Drug Monitoring, and Interactions with Antiseizure Medications [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ClinPGx [clinpgx.org]
• 5. caymanchem.com [caymanchem.com]
• 6. 7-Carboxycannabidiol | C21H28O4 | CID 146592489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. bdg.co.nz [bdg.co.nz]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. fda.gov [fda.gov]
• 13. Frontiers | Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients [frontiersin.org]
• 14. 相关内容暂不可用 [sigmaaldrich.com]
• 15. UHPLC-MS/MS Analysis of Cannabidiol and Its Metabolites in Serum of Patients with Resistant Epilepsy Treated with CBD Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of 7-Nor-7-carboxycannabidiol-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, metabolic pathways, and analytical methodologies related to 7-Nor-7-carboxycannabidiol-d10. This deuterated analog of a primary cannabidiol (B1668261) (CBD) metabolite is a critical tool in pharmacokinetic and metabolic studies, serving as an internal standard for quantitative analysis.

Core Physical and Chemical Properties

7-Nor-7-carboxycannabidiol-d10 is the deuterated form of 7-Nor-7-carboxycannabidiol, a significant metabolite of cannabidiol. The incorporation of ten deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification, without significantly altering its chemical behavior.

Property	Value	Source
Molecular Formula	C21H18D10O4	[1]
Molecular Weight	354.51 g/mol	[1]
Appearance	Crystalline solid	[2]
Solubility (of non-deuterated form)	DMF: 50 mg/mlDMSO: 60 mg/mlEthanol: 35 mg/mlDMSO:PBS (pH 7.2) (1:3): 0.25 mg/ml	[2]
Storage Temperature	-20°C	[2]

Metabolic Pathway of Cannabidiol

7-Nor-7-carboxycannabidiol is a terminal metabolite in the primary metabolic pathway of cannabidiol. This biotransformation is a multi-step enzymatic process primarily occurring in the liver. Understanding this pathway is crucial for interpreting drug metabolism and pharmacokinetic data.

The metabolic cascade begins with the hydroxylation of cannabidiol to 7-hydroxy-cannabidiol (7-OH-CBD), a reaction catalyzed mainly by cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4.[3][4][5][6] Subsequently, 7-OH-CBD is further oxidized to 7-Nor-7-carboxycannabidiol. This latter step is largely dependent on cytosolic NAD+-dependent enzymes, with a significant contribution from aldehyde dehydrogenases.[4]

Metabolic conversion of Cannabidiol to 7-Nor-7-carboxycannabidiol.

Experimental Protocols

Synthesis of 7-Nor-7-carboxycannabidiol (General Overview)

The synthesis of 7-carboxycannabidiol (B10854103) generally involves the protection of the phenolic hydroxyl groups of cannabidiol, followed by oxidation of the allylic methyl group to a carboxylic acid, and subsequent deprotection.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of 7-Nor-7-carboxycannabidiol in biological matrices due to its high sensitivity and selectivity. The use of 7-Nor-7-carboxycannabidiol-d10 as an internal standard is crucial for accurate quantification, as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response.

1. Sample Preparation (Liquid-Liquid Extraction)

This protocol is a representative example for the extraction of cannabinoids from a plasma sample.

• Spiking: To 100 µL of plasma sample, add a known concentration of the internal standard, 7-Nor-7-carboxycannabidiol-d10.

• Protein Precipitation: Add 200 µL of cold acetonitrile (B52724) to the plasma sample to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 1 mL of a hexane:ethyl acetate (B1210297) (9:1 v/v) solution.

• Vortexing and Centrifugation: Vortex for 2 minutes and then centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Drying: Carefully transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

2. Chromatographic Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at a lower percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is typical.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: 5-10 µL.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI), typically in negative ion mode for carboxylic acids.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte (7-Nor-7-carboxycannabidiol) and the internal standard (7-Nor-7-carboxycannabidiol-d10). The exact m/z values will need to be determined empirically but will be based on their respective molecular weights.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximal signal intensity.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantitative analysis of 7-Nor-7-carboxycannabidiol in a biological sample using LC-MS/MS with a deuterated internal standard.

Workflow for the quantitative analysis of 7-Nor-7-carboxycannabidiol.

References

• 1. Frontiers | Contemplating cannabis? The complex relationship between cannabinoids and hepatic metabolism resulting in the potential for drug-drug interactions [frontiersin.org]
• 2. caymanchem.com [caymanchem.com]
• 3. accurateclinic.com [accurateclinic.com]
• 4. mdpi.com [mdpi.com]
• 5. Metabolism [cannify.us]
• 6. ClinPGx [clinpgx.org]

Technical Guide: Certificate of Analysis for 7-Nor-7-carboxycannabidiol-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data typically found in a Certificate of Analysis (CoA) for 7-Nor-7-carboxycannabidiol-d10. The information presented here is synthesized from publicly available data for the non-deuterated analog, (-)-7-nor-7-carboxy Cannabidiol, and serves as a representative example. This document is intended for research and forensic applications.

Compound Information

Parameter	Value	Reference
Compound Name	7-Nor-7-carboxycannabidiol-d10	N/A
Synonyms	(3R-trans)-Cannabidiol-11-oic Acid-d10, 7-nor-7-carboxy CBD-d10	[1]
CAS Number	63958-77-0 (unlabelled)	[1][2][3][4][5][6]
Molecular Formula	C₂₁H₁₈D₁₀O₄	[2]
Molecular Weight	354.51 g/mol	[2]

Physical and Chemical Properties

Property	Value	Reference
Appearance	Crystalline solid	[1][4]
Purity	≥95%	[1][4]
Formulation	A 100 µg/ml solution in methanol (B129727) or a crystalline solid	[3][4][5]
Storage	-20°C	[1]
Stability	≥ 4 years	[1]
Solubility	DMF: 50 mg/ml, DMSO: 60 mg/ml, Ethanol: 35 mg/ml, DMSO:PBS (pH 7.2) (1:3): 0.25 mg/ml	[1]

Analytical Data

The following table summarizes the typical analytical tests performed to ensure the quality and purity of the reference standard.

Analytical Test	Method	Purpose
Identity and Purity	High-Performance Liquid Chromatography (HPLC)	To determine the purity of the compound by separating it from any impurities.
Structure Confirmation	Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure of the molecule.
Mass Confirmation	Mass Spectrometry (MS)	To confirm the molecular weight of the compound.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 7-Nor-7-carboxycannabidiol-d10.

Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is commonly employed.

• Flow Rate: A standard flow rate of 1.0 mL/min is used.

• Detection: UV detection at a wavelength of 220 nm.

• Sample Preparation: The sample is dissolved in the mobile phase at a known concentration.

• Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is analyzed to determine the area percentage of the main peak, which corresponds to the purity of the compound.

HPLC Experimental Workflow

Mass Spectrometry (MS)

Objective: To confirm the molecular weight of 7-Nor-7-carboxycannabidiol-d10.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

Method:

• Ionization: The sample is ionized using a suitable technique, such as electrospray ionization (ESI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The detector records the abundance of each ion at a specific m/z.

• Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to the molecular ion of the compound, confirming its molecular weight.

References

• 1. caymanchem.com [caymanchem.com]
• 2. bdg.co.nz [bdg.co.nz]
• 3. (−)-7-nor-7-carboxy Cannabidiol (CRM) - Cayman Chemical Forensics [bioscience.co.uk]
• 4. (−)-7-nor-7-carboxy Cannabidiol - Cayman Chemical Forensics [bioscience.co.uk]
• 5. caymanchem.com [caymanchem.com]
• 6. 7-Carboxycannabidiol | C21H28O4 | CID 146592489 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Deuterium Labeling in 7-Nor-7-carboxycannabidiol-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of 7-Nor-7-carboxycannabidiol-d10, a crucial internal standard for the quantitative analysis of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), the primary metabolite of cannabidiol (B1668261) (CBD).

Introduction to Deuterium (B1214612) Labeling in Cannabinoid Analysis

Deuterium-labeled compounds are indispensable tools in analytical chemistry, particularly in mass spectrometry-based quantification. The substitution of hydrogen with its heavier isotope, deuterium, results in a molecule with a higher mass but nearly identical chemical properties to its non-labeled counterpart. This mass shift allows deuterated analogs to serve as ideal internal standards in quantitative assays, such as those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). By adding a known amount of the deuterated standard to a sample, variations in sample preparation and instrument response can be accurately normalized, leading to highly precise and reliable quantification of the target analyte.[1]

7-Nor-7-carboxycannabidiol-d10 is specifically designed for the accurate measurement of 7-COOH-CBD in biological matrices. Given that 7-COOH-CBD is a major metabolite of the widely used therapeutic agent cannabidiol, its precise quantification is critical in pharmacokinetic, toxicological, and clinical studies.

Synthesis of 7-Nor-7-carboxycannabidiol-d10

The synthesis of 7-Nor-7-carboxycannabidiol-d10 is a multi-step process that involves the preparation of a deuterated precursor, followed by its condensation to form the cannabinoid scaffold, and subsequent chemical modifications to yield the final product. The primary strategy for introducing the ten deuterium atoms is through the synthesis of a deuterated olivetol, the resorcinol (B1680541) core with a deuterated pentyl side chain.

Proposed Synthetic Pathway

A plausible synthetic route commences with the synthesis of olivetol-d9, followed by its condensation with a suitable terpene derivative, and subsequent carboxylation. An additional deuterium atom can be introduced onto the aromatic ring through acid-catalyzed exchange.

Caption: Proposed synthetic pathway for 7-Nor-7-carboxycannabidiol-d10.

Experimental Protocols

Protocol 1: Synthesis of Olivetol-d9

• Preparation of Perdeuterated Butyl Bromide (Br-(CD2)3-CD3): This can be achieved through the reduction of a suitable deuterated carboxylic acid or ester with lithium aluminum deuteride, followed by bromination.

• Grignard Reagent Formation: The perdeuterated butyl bromide is reacted with magnesium turnings in anhydrous diethyl ether under an inert atmosphere to form the Grignard reagent (CD3(CD2)3MgBr).

• Coupling Reaction: 3,5-Dimethoxybenzoyl chloride is reacted with the prepared deuterated Grignard reagent in the presence of a suitable catalyst, such as dilithium (B8592608) tetrachlorocuprate, to form 3,5-dimethoxy-1-(pentyl-d9)-benzene.

• Demethylation: The methoxy (B1213986) groups are cleaved using a demethylating agent like boron tribromide (BBr3) or trimethylsilyl (B98337) iodide (TMSI) to yield olivetol-d9.

Protocol 2: Synthesis of 7-Nor-7-carboxycannabidiol-d10

• Condensation: Olivetol-d9 is condensed with p-mentha-2,8-dien-1-ol in a suitable solvent, such as dichloromethane, with a Lewis acid catalyst (e.g., boron trifluoride etherate) to yield Cannabidiol-d9 (CBD-d9).

• Carboxylation: The synthesized CBD-d9 undergoes a series of reactions to introduce the carboxylic acid group at the 7-position. A multi-step process involving protection of the phenolic hydroxyls, epoxidation of the isopropenyl group, acid-catalyzed ring-opening to an allylic alcohol, and subsequent oxidation to the carboxylic acid can be employed. This process has been described for the non-deuterated analogue and can be adapted.

• Aromatic Deuteration: The resulting 7-Nor-7-carboxycannabidiol-d9 is subjected to acid-catalyzed deuterium exchange by treatment with a deuterated acid (e.g., D2SO4) in D2O to introduce the tenth deuterium atom on the aromatic ring.

• Purification: The final product is purified using chromatographic techniques, such as flash column chromatography or preparative high-performance liquid chromatography (HPLC), to achieve high isotopic and chemical purity.

Analytical Characterization

The identity and purity of 7-Nor-7-carboxycannabidiol-d10 are confirmed using a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry

Mass spectrometry is used to confirm the molecular weight and assess the isotopic purity of the labeled compound.

Table 1: Mass Spectrometric Data

Parameter	Value
Molecular Formula	C21H18D10O4
Molecular Weight	354.51 g/mol
Ionization Mode	Electrospray Ionization (ESI), Negative
Expected [M-H]⁻ Ion	m/z 353.5
Isotopic Purity	Typically ≥98%

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the positions of deuterium incorporation by observing the absence of proton signals at the labeled sites. ¹³C NMR can also be used to verify the carbon skeleton.

Table 2: Expected ¹H NMR Data (Illustrative)

Chemical Shift (ppm)	Multiplicity	Assignment (Non-deuterated)	Expected in d10-variant
~6.1-6.3	s	Aromatic H	Signal for one aromatic proton absent
~3.8	s	Allylic H	Present
~2.4	t	Benzylic CH2	Absent
~1.6	m	Pentyl CH2	Absent
~1.3	m	Pentyl CH2	Absent
~0.9	t	Terminal CH3	Absent

Application in Quantitative Analysis

7-Nor-7-carboxycannabidiol-d10 is primarily used as an internal standard for the quantification of 7-COOH-CBD in biological samples by LC-MS/MS.

LC-MS/MS Workflow

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Method Validation

A typical LC-MS/MS method for the quantification of 7-COOH-CBD using 7-Nor-7-carboxycannabidiol-d10 as an internal standard would be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 3: Typical LC-MS/MS Method Parameters

Parameter	Description
LC Column	C18 or similar reversed-phase column
Mobile Phase	Gradient of water and acetonitrile/methanol with formic acid or ammonium (B1175870) formate
MS/MS Transitions	Specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard are monitored.
Calibration Range	Established by analyzing calibration standards with known concentrations of the analyte and a fixed concentration of the internal standard.

Conclusion

7-Nor-7-carboxycannabidiol-d10 is a vital analytical tool for researchers and scientists in the field of cannabinoid research and drug development. Its use as an internal standard ensures the accuracy and reliability of quantitative data for 7-COOH-CBD, the primary metabolite of CBD. The synthesis of this labeled compound, while complex, follows established principles of organic chemistry and isotopic labeling. The analytical characterization by mass spectrometry and NMR spectroscopy confirms its structure and purity, making it a reliable standard for demanding analytical applications.

References

• 1. inis.iaea.org [inis.iaea.org]

metabolic pathway of cannabidiol to 7-Nor-7-carboxycannabidiol

An In-depth Technical Guide to the Metabolic Pathway of Cannabidiol (B1668261) to 7-Nor-7-carboxycannabidiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cannabidiol (CBD), a prominent non-psychoactive phytocannabinoid from Cannabis sativa, has garnered significant attention for its therapeutic potential across a spectrum of disorders, including epilepsy, anxiety, and inflammation[1][2][3]. The U.S. Food and Drug Administration has approved CBD (Epidiolex®) for treating seizures associated with rare and severe forms of epilepsy[4][5]. As the clinical and consumer use of CBD expands, a thorough understanding of its metabolic fate is critical for predicting its efficacy, safety, potential drug-drug interactions, and for developing new cannabinoid-based therapies.

This technical guide provides a detailed examination of the core metabolic pathway of CBD, focusing on its biotransformation to the major human metabolite, 7-Nor-7-carboxycannabidiol (7-COOH-CBD). It consolidates current knowledge on the enzymatic processes, intermediate metabolites, and relevant experimental methodologies for an audience of researchers and drug development professionals.

Overview of CBD Metabolism

Like most xenobiotics, CBD undergoes extensive metabolism primarily in the liver to increase its water solubility and facilitate its excretion[6][7][8]. This biotransformation is generally categorized into two phases:

• Phase I Metabolism: Involves oxidation, reduction, and hydrolysis reactions that introduce or expose functional groups on the parent molecule. For CBD, this phase is dominated by hydroxylation reactions catalyzed by the Cytochrome P450 (CYP) enzyme superfamily[6][9][10].

• Phase II Metabolism: Involves the conjugation of the parent drug or its Phase I metabolites with endogenous molecules, such as glucuronic acid. This process, primarily mediated by UDP-glucuronosyltransferase (UGT) enzymes, results in more polar and readily excretable compounds[6][9][11].

The metabolic journey of CBD is complex, yielding over 100 metabolites in various organisms[1][3]. However, the principal pathway in humans leads to the formation of 7-COOH-CBD, which is the most abundant circulating metabolite[1][5][9].

The Core Metabolic Pathway: Step-by-Step

Step 1: Phase I Hydroxylation of CBD to 7-Hydroxycannabidiol (B1252178) (7-OH-CBD)

The initial and rate-limiting step in the pathway is the oxidation of the allylic C-7 methyl group on the cyclohexene (B86901) ring of CBD to form a primary alcohol, 7-hydroxycannabidiol (7-OH-CBD)[1][12][13].

• Enzymes Involved: This hydroxylation is predominantly catalyzed by the cytochrome P450 enzymes CYP2C19 and CYP3A4 [12][13][14][15]. Studies using human liver microsomes (HLMs) and recombinant CYP enzymes have confirmed their pivotal role[16][17]. While CYP3A4 contributes significantly to overall CBD clearance through other oxidative pathways, both CYP2C19 and CYP2C9 are capable of forming 7-OH-CBD[4][12][17].

• Metabolite Activity: 7-OH-CBD is an active metabolite, exhibiting pharmacological, particularly anticonvulsant, effects that are considered equipotent to the parent CBD molecule[12][17][18]. Its formation is a crucial aspect of CBD's overall therapeutic profile.

Step 2: Oxidation of 7-OH-CBD to 7-COOH-CBD

Following its formation, 7-OH-CBD is further oxidized to its corresponding carboxylic acid, 7-COOH-CBD. This is the most abundant CBD metabolite found in plasma and is a critical biomarker for confirming CBD consumption[1][9].

• Enzymes and Intermediates: This conversion is not a single step. It is hypothesized to proceed through an aldehyde intermediate, 7-formyl-CBD[13]. While P450 enzymes may contribute, recent research has highlighted the essential role of cytosolic dehydrogenase enzymes [4][5]. Specifically, NAD(P)⁺-dependent alcohol oxidoreductases are thought to catalyze the initial conversion of 7-OH-CBD to the aldehyde intermediate, which is then rapidly oxidized by aldehyde dehydrogenases to the final 7-COOH-CBD product[5][13].

• Metabolite Activity: In contrast to CBD and 7-OH-CBD, 7-COOH-CBD is generally considered pharmacologically inactive[14][15].

Step 3: Phase II Glucuronidation

To complete the metabolic process and prepare for elimination, CBD and its Phase I metabolites can undergo conjugation.

• Enzymes Involved: Parent CBD, 7-OH-CBD, and 7-COOH-CBD can be conjugated with glucuronic acid at their phenolic hydroxyl groups. This reaction is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, primarily UGT1A9 and UGT2B7 [6][9][14].

• Excretion: The resulting glucuronide conjugates are highly water-soluble and are efficiently eliminated from the body, predominantly via feces, with a smaller portion excreted in the urine[8][14][15].

Quantitative Data Summary

The following tables summarize key quantitative data related to the metabolic pathway of CBD to 7-COOH-CBD.

Table 1: Key Molecules in the Metabolic Pathway

Compound	Abbreviation	Chemical Formula	Molecular Weight ( g/mol )
Cannabidiol	CBD	C₂₁H₃₀O₂	314.46[19]
7-Hydroxycannabidiol	7-OH-CBD	C₂₁H₃₀O₃	330.46[20][21]
7-Nor-7-carboxycannabidiol	7-COOH-CBD	C₂₁H₂₈O₄	344.44[22][23]

Table 2: Primary Enzymes in the CBD to 7-COOH-CBD Pathway

Enzyme	Family	Metabolic Step	Key Findings
CYP2C19	Cytochrome P450	CBD → 7-OH-CBD (Phase I)	A primary enzyme responsible for the 7-hydroxylation of CBD.[12][13][14][17] Polymorphisms can lead to interindividual variability.[14][17]
CYP3A4	Cytochrome P450	CBD → 7-OH-CBD (Phase I)	A major contributor to overall CBD metabolism and 7-hydroxylation.[13][14][15]
CYP2C9	Cytochrome P450	CBD → 7-OH-CBD (Phase I)	Also contributes significantly to the formation of 7-OH-CBD, especially in individuals with lower CYP2C19 activity.[4][12][17]
Dehydrogenases	Oxidoreductases	7-OH-CBD → 7-COOH-CBD (Phase I)	Cytosolic enzymes, including aldehyde dehydrogenases, are key to the oxidation of 7-OH-CBD to 7-COOH-CBD.[4][5]
UGT1A9	UDP-Glucuronosyltransferase	Conjugation of CBD & Metabolites (Phase II)	Catalyzes the glucuronidation of CBD and its metabolites, facilitating excretion.[6][11][14]
UGT2B7	UDP-Glucuronosyltransferase	Conjugation of CBD & Metabolites (Phase II)	Also plays a significant role in the glucuronidation of cannabinoids.[6][11][14]

Experimental Protocols

Key Experiment: In Vitro Metabolism of CBD using Human Liver Microsomes (HLMs)

This protocol outlines a common method to identify the metabolites of CBD and the CYP450 enzymes responsible for their formation (reaction phenotyping).

1. Objective: To characterize the formation of 7-OH-CBD from CBD in an in vitro hepatic system and identify the specific CYP isoforms involved.

2. Materials:

• Cannabidiol (CBD) standard

• 7-OH-CBD analytical standard

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP⁺)

• Recombinant human CYP enzymes (e.g., rCYP2C19, rCYP3A4, rCYP2C9)

• CYP-selective chemical inhibitors (e.g., ticlopidine (B1205844) for CYP2C19, ketoconazole (B1673606) for CYP3A4)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN) or Methanol (for reaction termination and protein precipitation)

• LC-MS/MS system

3. Procedure:

• Incubation Preparation: Prepare incubation mixtures in microcentrifuge tubes on ice. Each mixture should contain phosphate buffer, HLMs, and CBD at a specified concentration. For inhibitor experiments, pre-incubate the HLM mixture with the selective inhibitor for a defined period before adding CBD.

• Reaction Initiation: Pre-warm the mixtures to 37°C. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubation: Incubate the reactions at 37°C in a shaking water bath for a specified time (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard. This also serves to precipitate the microsomal proteins.

• Sample Processing: Vortex the samples vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis: Inject the sample into an LC-MS/MS system. Use a suitable C18 column for chromatographic separation of CBD and its metabolites. Employ tandem mass spectrometry using Multiple Reaction Monitoring (MRM) mode for selective and sensitive detection and quantification of 7-OH-CBD.

4. Reaction Phenotyping:

• Recombinant Enzymes: Incubate CBD separately with a panel of individual recombinant human CYP enzymes (plus NADPH system) to directly identify which enzymes produce 7-OH-CBD.

• Chemical Inhibition: Compare the rate of 7-OH-CBD formation in pooled HLMs in the presence and absence of isoform-selective chemical inhibitors. A significant reduction in metabolite formation in the presence of a specific inhibitor indicates the involvement of that enzyme.

Visualizations

Caption: Metabolic biotransformation of CBD to its major metabolites.

References

• 1. Human Metabolites of Cannabidiol: A Review on Their Formation, Biological Activity, and Relevance in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 3. beyondthc.com [beyondthc.com]
• 4. Dissertation or Thesis | An In Vitro Investigation of Cannabidiol Metabolism, Pharmacokinetics, and Hepatotoxicity | ID: pg15br25k | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Contemplating cannabis? The complex relationship between cannabinoids and hepatic metabolism resulting in the potential for drug-drug interactions [frontiersin.org]
• 7. Frontiers | A Systematic Review on the Pharmacokinetics of Cannabidiol in Humans [frontiersin.org]
• 8. thepermanentejournal.org [thepermanentejournal.org]
• 9. tandfonline.com [tandfonline.com]
• 10. CBD-Drug Interactions: Role of Cytochrome P450 | Project CBD [projectcbd.org]
• 11. researchgate.net [researchgate.net]
• 12. accurateclinic.com [accurateclinic.com]
• 13. researchgate.net [researchgate.net]
• 14. Pharmacological and Pharmacokinetic Profile of Cannabidiol in Human Epilepsy: A Review of Metabolism, Therapeutic Drug Monitoring, and Interactions with Antiseizure Medications [mdpi.com]
• 15. ClinPGx [clinpgx.org]
• 16. medicinalgenomics.com [medicinalgenomics.com]
• 17. researchgate.net [researchgate.net]
• 18. 7-Hydroxycannabidiol - Wikipedia [en.wikipedia.org]
• 19. Cannabidiol | C21H30O2 | CID 644019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. 7-Hydroxycannabidiol | C21H30O3 | CID 11301963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. GSRS [precision.fda.gov]
• 22. 7-Carboxycannabidiol | C21H28O4 | CID 146592489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. 7-Carboxy cannabidiol (7-COOH-CBD) 1 mg/mL in Methanol [lgcstandards.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 7-Nor-7-carboxycannabidiol-d10 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of cannabidiol (B1668261) (CBD) and its metabolites is crucial for pharmacokinetic studies, clinical trials, and forensic toxicology. 7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major, pharmacologically inactive metabolite of CBD. The use of a stable isotope-labeled internal standard, such as 7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD), is essential for mitigating matrix effects and ensuring the accuracy and precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1][2] This document provides detailed application notes and protocols for the utilization of d10-7-COOH-CBD as an internal standard for the quantitative analysis of 7-COOH-CBD in biological matrices.

Metabolic Pathway of Cannabidiol

The metabolic pathway of CBD primarily involves oxidation reactions mediated by cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4.[3] This process leads to the formation of hydroxylated metabolites, which are further oxidized to carboxylic acids. The major metabolic route proceeds through 7-hydroxy-CBD (7-OH-CBD) to the terminal carboxylated metabolite, 7-COOH-CBD.[3][4]

Figure 1: Simplified metabolic pathway of Cannabidiol (CBD).

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the LC-MS/MS analysis of 7-COOH-CBD in biological matrices like plasma, serum, and urine. These values are representative and may vary based on the specific instrumentation and methodology.

Parameter	Urine[1][5]	Plasma/Serum[2][4][6]	Whole Blood[6]
Linear Range	0.5 - 200 ng/mL	5 - 2000 ng/mL	20 - 5000 ng/mL
Limit of Detection (LOD)	0.06 ng/mL	1.1 - 4.1 ng/mL	Not specified
Lower Limit of Quantification (LLOQ)	0.20 ng/mL	3.8 - 13.8 ng/mL	20 ng/mL
Intra-day Precision (%RSD)	≤7.2%	0.2 - 12.2%	Not specified
Inter-day Precision (%RSD)	≤6.2%	0.3 - 8.25%	Not specified
Intra-day Accuracy (%Bias)	-8.0 to 6.2%	85.0 - 113.0%	Not specified
Inter-day Accuracy (%Bias)	-7.3 to 7.8%	92.0 - 110.6%	Not specified

Experimental Protocols

Sample Preparation: Protein Precipitation (for Plasma or Serum)

This protocol is a general guideline for the extraction of 7-COOH-CBD from plasma or serum samples.

Materials:

• Blank plasma/serum

• 7-COOH-CBD analytical standard

• d10-7-COOH-CBD internal standard solution (e.g., 100 ng/mL in methanol)

• Acetonitrile (B52724) (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of plasma or serum sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the d10-7-COOH-CBD internal standard solution to each tube (except for double blank samples).

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate proteins.[2]

• Vortex mix vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column (e.g., Acquity UPLC HSS T3, 2.1 × 100 mm, 1.8 µm).[2][5]

• Mobile Phase A: Water with 0.1% formic acid.[7][8]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[7][8]

• Flow Rate: 0.4 - 0.5 mL/min.[7][9]

• Injection Volume: 2 - 10 µL.[8][9]

• Column Temperature: 40°C.

• Gradient Elution: A typical gradient would start with a higher percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

Mass Spectrometric Conditions (Typical):

• Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for carboxylated metabolites.[10]

• Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both the analyte (7-COOH-CBD) and the internal standard (d10-7-COOH-CBD). The exact mass transitions should be optimized by infusing the pure standards into the mass spectrometer.

  • Example Transitions for 7-COOH-CBD (Negative Mode): 343.1 > 298.9 Da.[10]

  • Hypothetical Transitions for d10-7-COOH-CBD (Negative Mode): The precursor ion would be approximately 353.1 Da, and the product ion would need to be determined experimentally.

• Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage for maximum signal intensity.

Experimental Workflow

The overall workflow for the quantitative analysis of 7-COOH-CBD using d10-7-COOH-CBD as an internal standard is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Pharmacological and Pharmacokinetic Profile of Cannabidiol in Human Epilepsy: A Review of Metabolism, Therapeutic Drug Monitoring, and Interactions with Antiseizure Medications [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. escholarship.org [escholarship.org]
• 10. 內容不提供 [sigmaaldrich.com]

Application Notes and Protocols for 7-Nor-7-carboxycannabidiol-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of cannabinoids and their metabolites in biological matrices is crucial for pharmacokinetic studies, clinical trials, and forensic toxicology. 7-Nor-7-carboxycannabidiol (7-COOH-CBD), a major metabolite of cannabidiol (B1668261) (CBD), serves as a key biomarker for CBD consumption. The use of a stable isotope-labeled internal standard is the gold standard for mass spectrometry-based quantification, as it effectively compensates for matrix effects and variations in sample preparation and instrument response. 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) is a deuterated analog of 7-COOH-CBD and is an ideal internal standard for the accurate and precise measurement of 7-COOH-CBD in various biological samples. These application notes provide detailed protocols for the use of 7-COOH-CBD-d10 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Principle of Internal Standardization

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, which is added to all samples, calibrators, and quality controls at a constant concentration. The ratio of the analyte's response to the IS's response is used for quantification. This approach corrects for potential variability during sample processing and analysis. Deuterated standards like 7-COOH-CBD-d10 are considered the most suitable internal standards for LC-MS/MS analysis because they co-elute with the unlabeled analyte and exhibit similar ionization and fragmentation patterns, thus providing the most accurate correction.

Quantitative Data Summary

The following tables summarize typical validation parameters for LC-MS/MS methods for the quantification of 7-COOH-CBD using a deuterated internal standard. The data presented is a synthesis from multiple studies to provide a representative overview.

Table 1: LC-MS/MS Method Parameters for 7-COOH-CBD Analysis

Parameter	Typical Value/Range
Linear Range	0.5 - 200 ng/mL[1]
Lower Limit of Quantification (LLOQ)	0.06 - 3.50 ng/mL[1][2]
Limit of Detection (LOD)	0.06 - 1.10 ng/mL[1][2]
Inter-day Precision (%RSD)	≤ 15%
Inter-day Accuracy (%Bias)	± 15%
Recovery	> 80%
Matrix Effect	Minimal when using a deuterated IS

Table 2: Example Calibration Curve for 7-COOH-CBD in Human Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Example)
0.5	0.012
1.0	0.025
5.0	0.128
10.0	0.260
50.0	1.35
100.0	2.75
200.0	5.60

Experimental Protocols

Protocol 1: Quantification of 7-COOH-CBD in Human Plasma using LC-MS/MS

This protocol describes a method for the quantitative analysis of 7-COOH-CBD in human plasma using protein precipitation for sample cleanup.

1. Materials and Reagents

• 7-Nor-7-carboxycannabidiol (7-COOH-CBD) analytical standard

• 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (drug-free)

• Microcentrifuge tubes

• Autosampler vials

2. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 7-COOH-CBD and 7-COOH-CBD-d10 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of 7-COOH-CBD by serial dilution of the primary stock solution with methanol:water (1:1, v/v) to cover the desired calibration range (e.g., 5 ng/mL to 2000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the 7-COOH-CBD-d10 primary stock solution with methanol:water (1:1, v/v).

3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL 7-COOH-CBD-d10 internal standard working solution to each tube (final concentration of 20 ng/mL).

• Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • 7-COOH-CBD: Precursor ion > Product ion (to be determined by infusion of the standard).

  • 7-COOH-CBD-d10: Precursor ion > Product ion (to be determined by infusion of the standard).

Protocol 2: Quantification of 7-COOH-CBD in Urine using Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol is suitable for urine samples, which may require more extensive cleanup to remove interfering substances.

1. Materials and Reagents

• All materials from Protocol 1.

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange).

• Phosphate (B84403) buffer (pH 6.8).

• Hexane (B92381), Ethyl Acetate.

2. Sample Preparation (Solid-Phase Extraction)

• Pipette 1 mL of urine sample, calibration standard, or quality control sample into a glass tube.

• Add 50 µL of the 100 ng/mL 7-COOH-CBD-d10 internal standard working solution.

• Add 1 mL of phosphate buffer (pH 6.8) and vortex.

• Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 2 mL of a 90:10 (v/v) mixture of hexane and ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (50:50, A:B) and transfer to an autosampler vial.

3. LC-MS/MS Conditions

• Use the same LC-MS/MS conditions as described in Protocol 1.

Visualizations

Caption: Workflow for quantifying 7-COOH-CBD using an internal standard.

Caption: Simplified cannabinoid receptor signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Cannabinoid Metabolites in Human Urine using 7-Nor-7-carboxycannabidiol-d10 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of major cannabinoid metabolites in human urine. The method utilizes 7-Nor-7-carboxycannabidiol-d10 as an internal standard (IS) to ensure accuracy and precision. A straightforward sample preparation procedure involving enzymatic hydrolysis followed by supported liquid extraction (SLE) is employed for efficient sample clean-up and concentration. The chromatographic separation is achieved on a C18 reversed-phase column, and detection is performed using a triple quadrupole mass spectrometer in negative ion electrospray ionization (ESI) mode. The method was validated for linearity, accuracy, precision, and limits of detection and quantification, demonstrating its suitability for high-throughput analysis in clinical and forensic toxicology laboratories.

Introduction

The increasing prevalence of cannabis use for both medical and recreational purposes necessitates reliable analytical methods for monitoring cannabinoid exposure. The primary psychoactive component of cannabis, Δ⁹-tetrahydrocannabinol (THC), is extensively metabolized in the body to psychoactive 11-hydroxy-Δ⁹-THC (11-OH-THC) and subsequently to the non-psychoactive 11-nor-9-carboxy-Δ⁹-THC (THC-COOH). Cannabidiol (CBD), another major non-psychoactive cannabinoid, is metabolized to 7-hydroxy-CBD (7-OH-CBD) and 7-nor-7-carboxy-CBD (7-COOH-CBD). Urinary excretion of these metabolites, often as glucuronide conjugates, is a primary route of elimination.

LC-MS/MS has become the gold standard for the quantification of drugs and their metabolites in biological matrices due to its high sensitivity and selectivity. The use of stable isotope-labeled internal standards is critical for correcting for matrix effects and variations in sample preparation and instrument response. This application note details a validated method for the quantification of key cannabinoid metabolites using 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard: THC-COOH, 11-OH-THC, 7-COOH-CBD, and 7-Nor-7-carboxycannabidiol-d10 were obtained from a certified reference material provider.

• Solvents and Reagents: LC-MS grade methanol, acetonitrile, water, and formic acid. β-glucuronidase from E. coli. Phosphate (B84403) buffer (pH 6.8).

• Sample Preparation: Supported Liquid Extraction (SLE) 96-well plates.

Sample Preparation

• To 100 µL of urine calibrator, quality control (QC), or unknown sample, add 25 µL of the internal standard working solution (containing 100 ng/mL of 7-Nor-7-carboxycannabidiol-d10 in methanol).

• Add 50 µL of β-glucuronidase solution in phosphate buffer.

• Vortex briefly and incubate at 55°C for 1 hour to deconjugate the glucuronidated metabolites.

• After hydrolysis, add 200 µL of 0.1% formic acid in water.

• Load the entire sample onto an SLE 96-well plate and wait for 5 minutes for the sample to be absorbed.

• Elute the analytes with two aliquots of 750 µL of a mixture of ethyl acetate (B1210297) and hexane (B92381) (90:10, v/v).

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (50:50 methanol:water with 0.1% formic acid).

• Vortex, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A linear gradient from 30% to 95% mobile phase B over 5 minutes, followed by a 1-minute hold at 95% B, and a 1.5-minute re-equilibration at 30% B.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ESI.

• MRM Transitions: The multiple reaction monitoring (MRM) transitions for the analytes and the internal standard are listed in Table 1.

Data Presentation

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
THC-COOH	343.2	299.2	-15
11-OH-THC	329.2	311.2	-20
7-COOH-CBD	343.2	299.2	-15
7-Nor-7-carboxycannabidiol-d10 (IS)	353.3	309.3	-15

Table 2: Method Validation Summary

Analyte	Linear Range (ng/mL)	r²	LLOQ (ng/mL)	Accuracy (%) at LLOQ	Precision (%RSD) at LLOQ
THC-COOH	5 - 1000	>0.995	5	98.5	<10
11-OH-THC	5 - 1000	>0.995	5	102.1	<12
7-COOH-CBD	5 - 1000	>0.995	5	99.2	<11

Table 3: Inter-day Accuracy and Precision

Analyte	QC Level	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
THC-COOH	Low	15	101.3	6.8
Mid	150	99.8	5.1
High	800	100.5	4.5
11-OH-THC	Low	15	103.2	8.2
Mid	150	101.7	6.3
High	800	102.0	5.8
7-COOH-CBD	Low	15	99.6	7.5
Mid	150	100.1	5.9
High	800	99.9	4.9

Mandatory Visualization

Caption: Metabolic pathways of THC and CBD.

Caption: Experimental workflow for cannabinoid metabolite quantification.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput solution for the quantification of major cannabinoid metabolites in human urine. The use of the deuterated internal standard, 7-Nor-7-carboxycannabidiol-d10, ensures the accuracy and precision of the results. The simple and effective sample preparation procedure, combined with the sensitivity and selectivity of the LC-MS/MS analysis, makes this method well-suited for routine monitoring in various research and forensic applications.

Application Notes & Protocols for the Analysis of 7-Nor-7-carboxycannabidiol-d10

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of 7-Nor-7-carboxycannabidiol-d10, a deuterated internal standard crucial for the accurate quantification of its non-deuterated counterpart, 7-Nor-7-carboxycannabidiol, a metabolite of cannabidiol (B1668261) (CBD). These guidelines are designed to assist researchers in achieving reliable and reproducible results in various biological matrices.

Introduction

7-Nor-7-carboxycannabidiol is a significant metabolite of cannabidiol, and its quantification in biological samples is essential for pharmacokinetic, toxicological, and clinical studies. The use of a stable isotope-labeled internal standard, such as 7-Nor-7-carboxycannabidiol-d10, is the gold standard for mass spectrometry-based quantification, as it effectively compensates for matrix effects and variations in sample processing. This document outlines two primary sample preparation techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of carboxylated cannabinoid metabolites. While specific data for 7-Nor-7-carboxycannabidiol-d10 is limited, the provided ranges for the closely related analyte 7-carboxy-cannabidiol (7-COOH-CBD) and other carboxylated cannabinoids offer a valuable reference for method development and validation.

Analyte	Matrix	Extraction Method	Analytical Method	Linearity Range (ng/mL)	LLOQ (ng/mL)	Recovery (%)
7-COOH-CBD	Urine	SPE	LC-MS/MS	10 - 1000	10	>85
7-COOH-CBD	Plasma	LLE	LC-MS/MS	1 - 100	1	88.7 - 97.3[1]
THC-COOH	Urine	SPE	LC-MS/MS	1.5 - 600	1.5	~73
THC-COOH	Whole Blood	SPE	GC-MS	0.25 - 50	0.25	>85[1]

Experimental Protocols

Accurate quantification is highly dependent on meticulous sample preparation. Below are detailed protocols for SPE and LLE of 7-Nor-7-carboxycannabidiol-d10 from urine and plasma samples.

Protocol 1: Solid-Phase Extraction (SPE) from Urine

This protocol is adapted from established methods for the extraction of carboxylated cannabinoids from urine.[2]

Materials:

• Urine sample

• 7-Nor-7-carboxycannabidiol-d10 internal standard solution

• β-glucuronidase enzyme

• Phosphate (B84403) buffer (0.1 M, pH 6.8)

• Methanol (B129727)

• Acetonitrile (B52724)

• Dichloromethane

• Isopropanol

• Ammonium hydroxide (B78521)

• Formic acid

• SPE cartridges (polymeric reversed-phase)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Autosampler vials

Procedure:

• Sample Pre-treatment:

  • To 1 mL of urine in a centrifuge tube, add 50 µL of the 7-Nor-7-carboxycannabidiol-d10 internal standard solution.

  • Add 1 mL of phosphate buffer (0.1 M, pH 6.8).

  • Add 20 µL of β-glucuronidase.

  • Vortex the sample and incubate at 37°C for 1 hour to hydrolyze glucuronide conjugates.

  • After incubation, centrifuge the sample at 3000 x g for 10 minutes.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 2 mL of deionized water.

  • Wash the cartridge with 2 mL of a 20% methanol in water solution.

  • Dry the cartridge under vacuum or nitrogen for 5-10 minutes.

• Elution:

  • Elute the analyte with 2 mL of a freshly prepared solution of dichloromethane/isopropanol/ammonium hydroxide (80:20:2, v/v/v).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is based on established LLE methods for cannabinoids in plasma.[1]

Materials:

• Plasma sample

• 7-Nor-7-carboxycannabidiol-d10 internal standard solution

• Acetonitrile

• Hexane

• Ethyl acetate (B1210297)

• Formic acid

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Autosampler vials

Procedure:

• Sample Pre-treatment:

  • To 0.5 mL of plasma in a glass centrifuge tube, add 25 µL of the 7-Nor-7-carboxycannabidiol-d10 internal standard solution.

  • Vortex briefly.

• Protein Precipitation:

  • Add 1 mL of cold acetonitrile to the plasma sample.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 4000 x g for 10 minutes.

• Liquid-Liquid Extraction:

  • Transfer the supernatant to a clean glass tube.

  • Add 2 mL of a hexane:ethyl acetate (9:1, v/v) mixture.

  • Vortex for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial LC mobile phase.

  • Vortex and transfer the solution to an autosampler vial for analysis.

Visualizations

Cannabinoid Receptor Signaling Pathway

The following diagram illustrates a simplified signaling pathway following the activation of cannabinoid receptors (CB1 and CB2) by a cannabinoid ligand. This pathway is relevant to understanding the broader physiological context of cannabinoid metabolites.

Caption: Simplified cannabinoid receptor signaling cascade.

Experimental Workflow for Sample Preparation and Analysis

The diagram below outlines the general workflow from sample collection to data analysis for the quantification of 7-Nor-7-carboxycannabidiol-d10.

Caption: General workflow for cannabinoid analysis.

Important Considerations

• Method Validation: It is imperative that any analytical method be fully validated according to established guidelines (e.g., FDA, EMA) to ensure accuracy, precision, selectivity, and robustness.

• Matrix Effects: Biological matrices are complex and can cause ion suppression or enhancement in the mass spectrometer. The use of a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 is the most effective way to mitigate these effects.

• Analyte Stability: The stability of 7-Nor-7-carboxycannabidiol in the biological matrix and during all stages of the sample preparation process should be evaluated.

• Glucuronide Conjugates: Many drug metabolites are excreted as glucuronide conjugates. The enzymatic hydrolysis step is crucial for accurate quantification of the total metabolite concentration.

• pH Control: The pH of the sample and wash/elution solvents can significantly impact the recovery of acidic analytes like carboxylated cannabinoids. Careful optimization of pH is recommended.

• Avoid Acidic Conditions in GC-MS: It has been reported that under acidic conditions, such as those used in some derivatization procedures for GC-MS, CBD metabolites can be converted to THC-COOH, potentially leading to false-positive results. LC-MS/MS is generally preferred for this reason.[3]

References

• 1. Determination of cannabinoids in plasma using salting-out-assisted liquid-liquid extraction followed by LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction Protocols for 7-Nor-7-carboxycannabidiol

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major, non-psychoactive metabolite of cannabidiol (B1668261) (CBD). As the use of CBD products for therapeutic and recreational purposes increases, the accurate quantification of CBD and its metabolites in biological matrices like plasma, serum, and urine has become crucial for pharmacokinetic, toxicological, and clinical studies.[1][2][3] Solid-phase extraction (SPE) is a widely used sample preparation technique that offers efficient clean-up and concentration of analytes from complex biological samples, leading to improved analytical sensitivity and accuracy.[4][5] This document provides detailed protocols for the solid-phase extraction of 7-COOH-CBD from various biological matrices.

Experimental Protocols

This protocol is adapted from methodologies developed for the extraction of acidic cannabinoid metabolites from urine samples.[4][6][7][8] It utilizes a reversed-phase mechanism to retain the analyte of interest while allowing polar interferences to pass through.

Materials:

• SPE Cartridge: Reversed-phase polymer (e.g., Styre Screen® HLB, 60mg, 3mL)[4] or similar C18 sorbent.

• Urine sample

• Internal Standard (IS) solution (e.g., 7-COOH-CBD-d3)

• Acetonitrile (ACN)

• Methanol (MeOH)

• pH 7 Phosphate (B84403) Buffer

• Deionized Water

• Vortex mixer

• Centrifuge

• SPE manifold

Methodology:

• Sample Pre-treatment:

  • To 1 mL of urine in a centrifuge tube, add the internal standard.

  • Add 1 mL of Acetonitrile and 1 mL of pH 7 phosphate buffer.[4]

  • Vortex the mixture for 30 seconds.

  • Centrifuge the sample to pellet any precipitates.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 2 mL of Methanol.

  • Equilibrate the cartridge with 2 mL of deionized water.

  • Follow with 2 mL of pH 7 phosphate buffer. Do not allow the sorbent to dry.[4]

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of deionized water to remove polar interferences.

  • A second wash with a mild organic solvent (e.g., 2 mL of 5% Methanol in water) can be performed to remove additional interferences.

  • Dry the cartridge thoroughly under vacuum for 5-10 minutes.

• Elution:

  • Elute the analyte with 2 mL of an appropriate solvent mixture. A common elution solvent is a mixture of ethyl acetate (B1210297) and hexane (B92381) containing a small percentage of acid (e.g., ethyl acetate/hexane (50:50) with 2% acetic acid).[9]

  • Collect the eluate in a clean tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of mobile phase for LC-MS/MS analysis.[1]

This protocol utilizes an anion exchange sorbent, which is particularly effective for extracting acidic compounds like 7-COOH-CBD. The methodology involves a two-step elution to achieve a very clean extract.[5]

Materials:

• SPE Cartridge: Anion Exchange Sorbent (AXS)

• Plasma or serum sample

• Internal Standard (IS) solution

• Acetonitrile (ACN)

• Methanol (MeOH)

• Elution Solvents (as described in the procedure)

• Vortex mixer

• Centrifuge

• SPE manifold

Methodology:

• Sample Pre-treatment (Protein Precipitation):

  • To 0.2 mL of plasma, add an appropriate amount of internal standard.

  • Add 0.8 mL of cold Acetonitrile to precipitate proteins.[9]

  • Vortex for 30 seconds and centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Condition the AXS cartridge with 2 mL of Methanol.

  • Equilibrate the cartridge with 2 mL of deionized water.

• Sample Loading:

  • Load the supernatant onto the conditioned AXS cartridge. The carboxylic acid functional group of 7-COOH-CBD will be ionized and retained by the sorbent.

• Washing:

  • Wash the cartridge with 2 mL of deionized water.

  • Wash the cartridge with 2 mL of Methanol to remove neutral and basic interferences.

• Elution (Two-Step):

  • Step 1 (Elution of Neutral Cannabinoids - Optional if only 7-COOH-CBD is of interest): Elute neutral compounds like CBD with a non-polar solvent.[5]

  • Step 2 (Elution of 7-COOH-CBD): Elute the acidic 7-COOH-CBD by disrupting the ionic interaction. This is achieved using a solvent mixture containing an acid, such as 2 mL of ethyl acetate containing 2-5% formic or acetic acid.[5][9]

• Dry-down and Reconstitution:

  • Evaporate the acidic eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase for analysis.

Data Presentation

The following table summarizes quantitative data from various extraction methods for cannabinoid metabolites.

Analyte	Matrix	Extraction Method	Sorbent Type	Recovery (%)	LOQ (ng/mL)	Reference
Cannabinoids	Urine	SPE	Styre Screen® HLB	> 90%	N/A	[4]
Cannabinoids	Blood	SPE	Clean Screen® THC	> 74%	N/A	[4]
THC, 11-OH-THC, THC-COOH	Plasma/Serum	SPE	Anion Exchange (AXS)	≥ 79.8%	0.35 - 3.3	[5]
THC, Carboxy-THC	Whole Blood	SPE	Fluorinated Phase	> 85%	0.25	[9]
CBD, 7-OH-CBD, 7-COOH-CBD	Plasma	Online SPE	Zorbax C8	N/A	0.39	[3]
CBD, CBDA	Hemp Oil	LLE	N/A	CBD: 97.3-109%	N/A	[10]

N/A: Not Available in the cited literature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for solid-phase extraction.

Caption: General workflow for solid-phase extraction of 7-COOH-CBD.

References

• 1. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Content Not Available [sigmaaldrich.com]
• 3. Analysis of cannabidiol and its three major metabolites in human plasma by online extraction LC-MS/MS | CORESTA [coresta.org]
• 4. unitedchem.com [unitedchem.com]
• 5. Development and validation of a solid-phase extraction method using anion exchange sorbent for the analysis of cannabinoids in plasma and serum by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 7. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solid-phase extraction and analysis of THC and carboxy-THC from whole blood using a novel fluorinated solid-phase extraction sorbent and fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Simple, Fast, and Green Oil Sample Preparation Method for Determination of Cannabidioloic Acid and Cannabidiol by HPLC-DAD [mdpi.com]

Application Notes: Quantitative Analysis of 7-Nor-7-carboxycannabidiol (7-COOH-CBD) in Urine using 7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD) as an Internal Standard

Introduction

7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major metabolite of cannabidiol (B1668261) (CBD) and serves as a key biomarker for confirming CBD consumption.[1][2][3] Accurate and reliable quantification of 7-COOH-CBD in urine is crucial for clinical and forensic toxicology, as well as for monitoring patient adherence to CBD-based therapies. The use of a stable isotope-labeled internal standard is essential for minimizing matrix effects and ensuring the accuracy of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4] 7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD) is an ideal internal standard for this purpose, as its chemical and physical properties are nearly identical to the unlabeled analyte, but it is distinguishable by its mass-to-charge ratio.

Principle

This method utilizes d10-7-COOH-CBD as an internal standard for the quantitative analysis of 7-COOH-CBD in human urine. A known concentration of the deuterated standard is added to the urine sample prior to sample preparation.[5] During extraction and analysis, any loss of the analyte will be mirrored by a proportional loss of the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the sample, thereby compensating for variations in sample preparation and instrument response.[5]

Experimental Protocols

A validated LC-MS/MS method is the preferred approach for the simultaneous analysis of multiple cannabinoids and their metabolites due to its high specificity and sensitivity.[5] The following protocol is a representative example for the analysis of 7-COOH-CBD in urine using d10-7-COOH-CBD as an internal standard.

1. Materials and Reagents

• 7-COOH-CBD analytical standard

• d10-7-COOH-CBD internal standard

• LC-MS grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid

• Ammonium (B1175870) formate (B1220265)

• Human urine (drug-free)

• Solid-phase extraction (SPE) cartridges (e.g., reversed-phase)[1][2]

2. Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 7-COOH-CBD and d10-7-COOH-CBD in methanol.

• Working Standard Solutions: Serially dilute the 7-COOH-CBD primary stock solution with methanol:water (1:1) to prepare a series of working standards for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the d10-7-COOH-CBD primary stock solution with methanol:water (1:1).[5]

3. Sample Preparation

This protocol outlines a solid-phase extraction (SPE) procedure, a common technique for cleaning up urine samples before LC-MS/MS analysis.[1][2]

• Sample Hydrolysis (Optional but Recommended): To account for conjugated metabolites, an enzymatic hydrolysis step using β-glucuronidase can be performed.[6]

• Sample Fortification: To 1 mL of urine sample, add a specific volume of the d10-7-COOH-CBD internal standard working solution.

• SPE Column Conditioning: Condition the SPE cartridge according to the manufacturer's instructions, typically with methanol followed by water.

• Sample Loading: Load the fortified urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the analytes from the cartridge with a stronger organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase.[7]

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[8][9]

• Column: A C18 reversed-phase column is commonly used for cannabinoid analysis.[4][8]

• Mobile Phase: A gradient elution with mobile phase A (e.g., 5 mM ammonium formate with 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile with 0.1% formic acid) is typical.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with an electrospray ionization (ESI) source.[4][9]

Data Presentation

Table 1: Example LC-MS/MS Parameters for 7-COOH-CBD and d10-7-COOH-CBD

Parameter	7-COOH-CBD	d10-7-COOH-CBD (Internal Standard)
Precursor Ion (m/z)	343.1	353.1
Product Ion (m/z)	298.9	308.9
Collision Energy (eV)	-20	-20
Dwell Time (ms)	200	200

Note: The specific mass transitions and collision energies should be optimized for the instrument being used.

Table 2: Representative Method Validation Data

Parameter	Result
Linearity Range	0.5 - 500 ng/mL[7]
Correlation Coefficient (r²)	> 0.99[4]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[10]
Intra-day Precision (%CV)	< 15%[4]
Inter-day Precision (%CV)	< 15%[4]
Accuracy (% bias)	± 15%[4]
Recovery	> 85%
Matrix Effect	Minimized by use of internal standard[4]

Visualization

Caption: Workflow for urine drug testing of 7-COOH-CBD.

References

• 1. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 2. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. agilent.com [agilent.com]
• 6. Frontiers | Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients [frontiersin.org]
• 7. Content Not Available [sigmaaldrich.com]
• 8. escholarship.org [escholarship.org]
• 9. A reliable and validated LC-MS/MS method for the simultaneous quantification of 4 cannabinoids in 40 consumer products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 7-Nor-7-carboxycannabidiol in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the sensitive and accurate quantification of 7-Nor-7-carboxycannabidiol (CBD-C7), a major metabolite of cannabidiol (B1668261) (CBD), in human plasma samples. The method utilizes a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications. The protocol outlines procedures for sample preparation, chromatographic separation, and mass spectrometric detection, and includes comprehensive tables summarizing key quantitative data from various validated methods.

Introduction

Cannabidiol (CBD) is a non-psychoactive phytocannabinoid from Cannabis sativa with growing therapeutic interest for various conditions. Following administration, CBD is extensively metabolized in the body, primarily by cytochrome P450 enzymes, to form hydroxylated and carboxylated metabolites.[1] 7-Nor-7-carboxycannabidiol (also known as 7-COOH-CBD) is a major terminal metabolite of CBD and its concentration in plasma can be significantly higher than the parent compound.[2] Accurate and reliable quantification of this metabolite is crucial for understanding the pharmacokinetics, safety, and efficacy of CBD.[3][4][5] This document presents a consolidated methodology for the analysis of CBD-C7 in plasma, based on established LC-MS/MS techniques.[3][6][7]

Signaling Pathway

Metabolism of Cannabidiol to 7-Nor-7-carboxycannabidiol.

Experimental Protocols

This section details the materials and methods for the quantification of CBD-C7 in plasma samples.

Materials and Reagents

• 7-Nor-7-carboxycannabidiol (CBD-C7) analytical standard

• 7-Nor-7-carboxycannabidiol-d3 (CBD-C7-d3) or other suitable internal standard (IS)

• Human plasma (with anticoagulant, e.g., EDTA)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (B129727) (MeOH), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA)

• Zinc Sulfate (ZnSO4)

• Hexane (B92381)

• 2-Butanol (B46777)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Sample Preparation

A common and effective method for extracting CBD-C7 from plasma is protein precipitation, followed by further cleanup if necessary.

• Thawing and Centrifugation : Thaw frozen plasma samples at room temperature or 4°C.[8] Vortex the samples and centrifuge at approximately 4,500 x g for 5 minutes to pellet any particulates.[9]

• Aliquoting : Transfer 20 µL to 200 µL of the plasma supernatant to a clean microcentrifuge tube.[3][6]

• Internal Standard Addition : Add the internal standard (e.g., CBD-C7-d3) solution to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation : Add 2 to 3 volumes of cold acetonitrile (containing 1% formic acid) or a solution of ZnSO4 in methanol to the plasma sample.[3]

• Vortex and Centrifuge : Vortex the mixture vigorously for 30 seconds to 2 minutes.[6] Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a new tube.

• Evaporation and Reconstitution : Dry the supernatant under a gentle stream of nitrogen.[1] Reconstitute the dried extract in a suitable volume of the mobile phase (e.g., 50:50 acetonitrile:water).[1]

Alternative extraction methods such as liquid-liquid extraction (LLE) with solvents like hexane and 2-butanol or solid-phase extraction (SPE) can also be employed for cleaner extracts.[6][8]

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of CBD-C7. Optimization may be required based on the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Typical Value
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	A linear gradient starting from low %B to high %B over several minutes
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL

Table 2: Mass Spectrometry Conditions

Parameter	Typical Value
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Ion Source Temp.	600 °C
MRM Transitions	CBD-C7 : 343.1 > 298.9 (CE -20eV)[6]
CBD-C7-d3 (IS) : (Adjust for mass shift)
Dwell Time	200 ms[6]
Collision Energy (CE)	Optimized for each transition

Quantitative Data Summary

The following tables summarize the performance characteristics of various published methods for the quantification of CBD-C7 in plasma.

Table 3: Method Performance and Validation Parameters

Parameter	Method 1[3]	Method 2[10]	Method 3[11]
Linear Range (ng/mL)	0.39 - 200	20 - 5000	0.5 - 200
Lower Limit of Quantification (LLOQ) (ng/mL)	0.39	20	0.5
Intra-assay Precision (%CV)	< 15%	< 15%	≤7.2%
Inter-assay Precision (%CV)	< 15%	< 15%	≤6.2%
Accuracy (% Bias)	Within ±15%	Within ±15%	-7.3 to 7.8%

Experimental Workflow

Workflow for the analysis of 7-Nor-7-carboxycannabidiol.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 7-Nor-7-carboxycannabidiol in human plasma. The protocol, including sample preparation and instrumental analysis, is robust and can be adapted to various research needs. The provided quantitative data from established methods demonstrates the accuracy and precision that can be achieved, making this a valuable tool for researchers, scientists, and drug development professionals in the field of cannabinoid research.

References

• 1. azolifesciences.com [azolifesciences.com]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of cannabidiol and its three major metabolites in human plasma by online extraction LC-MS/MS | CORESTA [coresta.org]
• 4. Pharmacokinetics of Cannabidiol, Cannabidiolic Acid, Δ9-Tetrahydrocannabinol, Tetrahydrocannabinolic Acid and Related Metabolites in Canine Serum After Dosing With Three Oral Forms of Hemp Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetics of Cannabidiol, Cannabidiolic Acid, Δ9-Tetrahydrocannabinol, Tetrahydrocannabinolic Acid and Related Metabolites in Canine Serum After Dosing With Three Oral Forms of Hemp Extract [frontiersin.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Measuring the Content of Endocannabinoid-Like Compounds in Biological Fluids: A Critical Overview of Sample Preparation Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]
• 10. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of 7-Nor-7-carboxycannabidiol-d10 via Mass Spectrometry

These application notes provide a comprehensive guide for the quantitative analysis of 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10), a deuterated internal standard for 7-Nor-7-carboxycannabidiol (7-COOH-CBD), a major metabolite of cannabidiol (B1668261) (CBD), using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This information is intended for researchers, scientists, and drug development professionals working on the bioanalysis of cannabinoids.

Introduction

7-Nor-7-carboxycannabidiol is a primary, inactive metabolite of cannabidiol, formed through oxidation.[1] Accurate quantification of 7-COOH-CBD in biological matrices is crucial for pharmacokinetic and toxicological studies. The use of a stable isotope-labeled internal standard like 7-Nor-7-carboxycannabidiol-d10 is essential for correcting matrix effects and ensuring the accuracy and precision of LC-MS/MS methods.[2] This document outlines the optimized mass spectrometry settings and a detailed protocol for the analysis of this compound.

Mass Spectrometry Settings

The following table summarizes the optimized mass spectrometry parameters for the detection and quantification of 7-Nor-7-carboxycannabidiol-d10. These settings are applicable to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source.

Table 1: Mass Spectrometry Parameters for 7-Nor-7-carboxycannabidiol-d10

Parameter	Value
Analyte	7-Nor-7-carboxycannabidiol-d10
Ionization Mode	Negative Electrospray Ionization (ESI-)
Precursor Ion (m/z)	353.2
Product Ion 1 (m/z)	309.2
Product Ion 2 (m/z)	265.2
Collision Energy (CE) for Product Ion 1 (eV)	15
Collision Energy (CE) for Product Ion 2 (eV)	25
Dwell Time (ms)	50
Ion Source Gas Temperature (°C)	350
Ion Source Gas Flow (L/min)	10
Nebulizer Pressure (psi)	45
Sheath Gas Temperature (°C)	380
Sheath Gas Flow (L/min)	12
Capillary Voltage (V)	3500
Nozzle Voltage (V)	500

Note: These parameters may require optimization based on the specific mass spectrometer and LC system used.

Experimental Protocol

This protocol details the steps for sample preparation and LC-MS/MS analysis for the quantification of 7-Nor-7-carboxycannabidiol in biological matrices using 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

Sample Preparation: Protein Precipitation

This method is suitable for plasma or serum samples.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the biological matrix sample (e.g., plasma, serum).

• Internal Standard Spiking: Add 10 µL of 7-Nor-7-carboxycannabidiol-d10 working solution (concentration will depend on the expected analyte concentration).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new 1.5 mL tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and Transfer: Vortex the reconstituted sample for 15 seconds and transfer it to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

The following table outlines the liquid chromatography conditions for the separation of 7-Nor-7-carboxycannabidiol.

Table 2: Liquid Chromatography Parameters

Parameter	Value
LC System	Agilent 1290 Infinity II or equivalent
Column	Restek Raptor FluoroPhenyl (100 x 2.1 mm, 2.7 µm) or equivalent C18 column[3]
Column Temperature	40°C
Mobile Phase A	0.1% Acetic Acid in Water[3]
Mobile Phase B	0.1% Acetic Acid in Methanol[3]
Flow Rate	0.4 mL/min[3]
Injection Volume	5 µL
Gradient Program	Start at 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

Note: The gradient program may need to be optimized to achieve the best separation for the specific application.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for sample analysis and the metabolic pathway of cannabidiol.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Metabolic pathway of Cannabidiol (CBD).

References

• 1. mdpi.com [mdpi.com]
• 2. fda.gov [fda.gov]
• 3. academic.oup.com [academic.oup.com]

Application Note: Validated Method for the Quantification of 7-carboxy-CBD in Human Plasma using LC-MS/MS with a d10-7-carboxy-CBD Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a highly selective and sensitive method for the quantification of 7-carboxy-cannabidiol (7-COOH-CBD) in human plasma. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, 7-carboxy-CBD-d10 (d10-7-COOH-CBD), to ensure accuracy and precision. Sample preparation is achieved through a straightforward protein precipitation protocol. The method has been validated according to the general principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry.[1][2][3] This robust and reliable method is suitable for use in pharmacokinetic studies, drug metabolism research, and clinical trials involving cannabidiol (B1668261) (CBD).

Introduction

Cannabidiol (CBD) is a non-psychotropic constituent of Cannabis sativa with growing therapeutic interest. Understanding its metabolism is crucial for drug development and clinical application. The primary metabolite of CBD is 7-carboxy-CBD (7-COOH-CBD), which is formed via oxidation of the intermediate 7-hydroxy-CBD.[4][5] Accurate quantification of 7-COOH-CBD in biological matrices is essential for pharmacokinetic and toxicokinetic assessments. This application note presents a validated LC-MS/MS method for the determination of 7-COOH-CBD in human plasma, employing a deuterated internal standard (d10-7-COOH-CBD) to compensate for matrix effects and variability in sample processing.

Experimental

Materials and Reagents

• 7-carboxy-CBD (Cerilliant)

• 7-carboxy-CBD-d10 (d10-7-COOH-CBD) (Cerilliant)

• LC-MS/MS grade acetonitrile (B52724), methanol, and water (Fisher Scientific)

• Formic acid (Sigma-Aldrich)

• Human plasma (K2EDTA) (BioIVT)

Instrumentation

An Agilent 1200 Series HPLC system coupled to an AB Sciex API 4000 mass spectrometer with a Turboionspray source was used for analysis.[6] Data acquisition and processing were performed using Analyst software (v. 1.6.2).[6]

Liquid Chromatography Conditions

A summary of the liquid chromatography conditions is provided in Table 1.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	Ascentis Express RP-Amide (5 cm x 2.1 mm, 2.7 µm)[6]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	As described in Table 2
Flow Rate	0.4 mL/min[7]
Column Temperature	40 °C[6]
Injection Volume	10 µL

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	30
2.5	95
3.5	95
3.6	30
5.0	30

Mass Spectrometry Conditions

The mass spectrometer was operated in negative ion mode with multiple reaction monitoring (MRM).[6][8] The optimized MS parameters are presented in Table 3.

Table 3: Mass Spectrometry Parameters

Parameter	7-COOH-CBD	d10-7-COOH-CBD
Q1 Mass (m/z)	343.1[6]	353.1
Q3 Mass (m/z)	298.9[6]	308.9
Declustering Potential (DP)	-66 V[6]	-70 V
Collision Energy (CE)	-20 eV[6]	-22 eV
Ion Source	Turboionspray[6]
Ionization Mode	Negative[6]
Source Temperature	600 °C[6]
Curtain Gas	25[6]
Gas 1	40[6]
Gas 2	35[6]

Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 7-COOH-CBD and d10-7-COOH-CBD in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 7-COOH-CBD stock solution in 50:50 methanol:water to create working standards for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the d10-7-COOH-CBD stock solution in 50:50 methanol:water.

Sample Preparation Protocol

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (70% Mobile Phase A: 30% Mobile Phase B).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Method Validation

The method was validated for linearity, sensitivity, accuracy, precision, recovery, matrix effect, and stability, following the principles of the FDA's Bioanalytical Method Validation guidance.[1][2][3]

Results and Discussion

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 1 to 2000 ng/mL for 7-COOH-CBD in human plasma. A weighted (1/x²) linear regression was used to generate the calibration curve, with a correlation coefficient (r²) consistently greater than 0.99. The lower limit of quantification (LLOQ) was established at 1 ng/mL, with a signal-to-noise ratio greater than 10.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using QC samples at four concentration levels: LLOQ (1 ng/mL), low (3 ng/mL), medium (300 ng/mL), and high (1500 ng/mL). The results, summarized in Table 4, demonstrate that the accuracy and precision are within the acceptable limits of ±15% (±20% for LLOQ).[1]

Table 4: Accuracy and Precision of the Method

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	8.2	-5.4	10.5	-3.8
Low	3	5.6	2.1	7.8	4.2
Medium	300	4.1	-1.5	5.9	-0.7
High	1500	3.5	0.8	4.7	1.3

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at low, medium, and high QC concentrations. The results are presented in Table 5. The extraction recovery was consistent and reproducible. While some ion suppression was observed, the use of the deuterated internal standard effectively compensated for the matrix effect, ensuring data reliability.

Table 5: Extraction Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Low	3	89.5	92.1
Medium	300	92.1	90.5
High	1500	91.3	88.9

Stability

The stability of 7-COOH-CBD in human plasma was evaluated under various conditions, including bench-top (4 hours at room temperature), freeze-thaw (3 cycles), and long-term storage (-80 °C for 30 days). The analyte was found to be stable under all tested conditions, with deviations within ±15% of the nominal concentrations.

Visualizations

Caption: Experimental workflow for the extraction and analysis of 7-COOH-CBD from human plasma.

Caption: Logical relationship of the bioanalytical method validation process.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and specific approach for the quantification of 7-carboxy-CBD in human plasma. The use of a deuterated internal standard ensures high accuracy and precision by correcting for matrix effects and procedural losses. The simple protein precipitation sample preparation protocol allows for high-throughput analysis. This validated method is well-suited for supporting clinical and non-clinical studies involving cannabidiol.

References

• 1. Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. academicworks.cuny.edu [academicworks.cuny.edu]
• 8. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of 7-Nor-7-carboxycannabidiol-d10 in Solution

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 7-Nor-7-carboxycannabidiol-d10 solutions?

Based on information for the non-deuterated analog and other cannabinoids, it is recommended to store 7-Nor-7-carboxycannabidiol-d10 solutions under the following conditions to minimize degradation:

• Temperature: Frozen at -20°C or colder for long-term storage.[1][2] Refrigerated storage at 2-8°C may be suitable for short-term use (up to a few months), but stability should be verified.[3][4][5]

• Light: Protect from light by using amber vials or storing in the dark to prevent photodegradation.[2]

• Container: Use tightly sealed, silanized glass or polypropylene (B1209903) containers to prevent adsorption to surfaces and solvent evaporation.[2][6]

Q2: What solvents are suitable for preparing solutions of 7-Nor-7-carboxycannabidiol-d10?

7-Nor-7-carboxycannabidiol is typically soluble in organic solvents such as methanol, acetonitrile, ethanol, and dimethyl sulfoxide (B87167) (DMSO). The choice of solvent will depend on the intended application. For analytical purposes, a solvent that is compatible with the analytical method (e.g., LC-MS/MS) should be chosen. For long-term storage, ensure the solvent is of high purity and does not promote degradation.

Q3: What are the potential degradation pathways for 7-Nor-7-carboxycannabidiol-d10?

The primary degradation pathway of concern for 7-COOH-CBD, the non-deuterated analog, is acid-catalyzed conversion to 11-nor-9-carboxy-THC (THC-COOH), especially at elevated temperatures.[6] This is a critical consideration during sample preparation for GC-MS analysis, which may involve acidic derivatization agents.[6] Oxidation is another potential degradation pathway for cannabinoids, leading to the formation of various oxidation products.

Q4: How long can I expect my 7-Nor-7-carboxycannabidiol-d10 solution to be stable?

The stability of your solution will depend on the storage conditions, solvent, and concentration. Based on data for other cannabinoids, solutions stored at -20°C in a suitable solvent and protected from light can be stable for several months to years.[1] However, for quantitative applications, it is crucial to establish the stability of your specific solutions through periodic re-analysis.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Loss of analyte signal over time	Degradation of the analyte.	1. Verify storage conditions: Ensure the solution is stored at the recommended temperature, protected from light, and in a tightly sealed container. 2. Check for pH changes: If using an aqueous matrix, ensure the pH is neutral or slightly acidic, as basic conditions can also promote degradation of some cannabinoids. 3. Consider the solvent: The analyte may be less stable in certain solvents. Prepare a fresh solution in a high-purity, recommended solvent. 4. Perform a stability study: Analyze the solution at regular intervals to determine the rate of degradation under your specific storage conditions.
Appearance of new peaks in the chromatogram	Formation of degradation products.	1. Identify potential degradation products: Based on the known degradation pathways, check for the presence of compounds like THC-COOH.[6] 2. Review sample preparation: If using acidic conditions during sample preparation, this may be the cause of conversion. Consider alternative, non-acidic methods.[6] 3. Perform forced degradation studies: Expose the analyte to stress conditions (acid, base, heat, light, oxidation) to intentionally generate degradation products and confirm their identity.
Inconsistent analytical results	Adsorption of the analyte to container surfaces.	1. Use appropriate containers: Switch to silanized glass or low-binding polypropylene tubes.[2] 2. Check for precipitation: Visually inspect the solution for any precipitate, especially after thawing from frozen storage. If present, gently warm and vortex the solution to redissolve the analyte.

Quantitative Data Summary

While specific quantitative stability data for 7-Nor-7-carboxycannabidiol-d10 is not available in the literature, the following table summarizes the stability of related cannabinoids in various matrices and conditions. This data can serve as a general guideline.

Analyte(s)	Matrix	Storage Temperature	Duration	Stability Finding	Reference
THC, THCCOOH, CBD, CBG, THCV	Oral Fluid (Quantisal™)	4°C	2 months	All analytes were stable.	[3][4][5]
THC, THCCOOH, CBD, CBG, THCV	Oral Fluid (Quantisal™)	4°C	3 months	Most analytes were stable, with some minor degradation observed in a few samples.	[3][4][5]
24 Synthetic Cannabinoid Metabolites	Spiked Whole Blood & Urine	-30°C	168 days	All analytes were stable.	[1]
Cannabinoids	Whole Blood	Refrigerated (2-8°C)	3-4 months	Stable.	[2]
Cannabinoids	Whole Blood	Frozen (-20°C)	Up to 6 months	Stable.	[2]
Cannabinoids	Plasma	Frozen (-20°C)	Up to 12 months	Stable.	[2]
THC	Urine in Polyethylene Vials	-20°C	20 weeks	~85% recovery.	[2]
THC	Urine in Polyethylene Vials	4°C	20 weeks	~37% recovery.	[2]
THC	Urine in Polyethylene Vials	25°C	20 weeks	~33% recovery.	[2]

Experimental Protocols

Protocol 1: General Workflow for a Solution Stability Study

This protocol outlines a general procedure for assessing the stability of a 7-Nor-7-carboxycannabidiol-d10 solution.

Caption: Workflow for a solution stability study.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the potential degradation pathways and to develop stability-indicating analytical methods.

Caption: Workflow for a forced degradation study.

Signaling Pathways and Logical Relationships

Potential Acid-Catalyzed Conversion of 7-COOH-CBD

The following diagram illustrates the potential conversion of 7-COOH-CBD to THC-COOH under acidic conditions, a critical consideration for analytical methods.[6] While this is for the non-deuterated analog, a similar conversion is expected for the d10 version.

Caption: Potential conversion of 7-COOH-CBD to THC-COOH.

References

• 1. Long-term stability of 24 synthetic cannabinoid metabolites spiked into whole blood and urine for up to 168 days, and the comparable study for the 6 metabolites in non-spiked real case specimens stored for 1-5 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long term stability of cannabinoids in oral fluid after controlled cannabis administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-term stability of cannabinoids in oral fluid after controlled cannabis administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 7-Nor-7-carboxycannabidiol-d10 Standard

This guide provides detailed information on the long-term storage and handling of the 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) analytical standard. Adherence to these guidelines is critical for maintaining the integrity, stability, and accuracy of the standard in research, development, and quality control applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage temperature for the 7-Nor-7-carboxycannabidiol-d10 standard?

A1: The recommended long-term storage temperature for the 7-Nor-7-carboxycannabidiol-d10 standard is -20°C.[1][2][3] Storing the standard at this temperature will ensure its stability for an extended period.

Q2: How long can I expect the 7-Nor-7-carboxycannabidiol-d10 standard to be stable under recommended storage conditions?

A2: When stored at -20°C, the 7-Nor-7-carboxycannabidiol-d10 standard is stable for at least five years.[1][4] Always refer to the manufacturer's certificate of analysis for the specific expiry date of your lot.

Q3: In what type of container should the standard be stored?

A3: To prevent degradation from light exposure, the standard should be stored in an amber or opaque vial.[5] Many cannabinoid standards are provided in amber glass ampules or vials.

Q4: What is the appropriate solvent for storing and preparing solutions of 7-Nor-7-carboxycannabidiol-d10?

A4: The 7-Nor-7-carboxycannabidiol-d10 standard is typically supplied in methanol (B129727).[3][4] For preparing working solutions, it is advisable to use high-purity methanol or another compatible solvent as indicated on the product's technical datasheet.

Q5: Can I store the standard at temperatures other than -20°C, for instance, in a standard refrigerator (4°C)?

A5: While short-term storage at 4°C may be acceptable for working solutions, long-term storage is not recommended. Cannabinoid standards, particularly acidic cannabinoids, are more prone to degradation at higher temperatures.[6] For optimal stability, -20°C is the required temperature for long-term storage.

Q6: Are there any other environmental factors I should be concerned about for long-term storage?

A6: Yes, exposure to light and acidic conditions should be avoided. Cannabinoids are known to be sensitive to light, and acidic environments can lead to the degradation or conversion of cannabinoids.[7]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent or inaccurate quantitative results	Degradation of the standard due to improper storage.	1. Verify Storage Conditions: Confirm that the standard has been consistently stored at -20°C and protected from light. 2. Check Expiration Date: Ensure the standard has not expired. 3. Prepare Fresh Working Solutions: If the stock solution is old, prepare a fresh working solution from the original standard. 4. Solvent Purity: Use high-purity, appropriate solvents for dilutions.
Appearance of unknown peaks in chromatogram	The standard may have degraded into other compounds.	1. Review Storage History: Assess if the standard has been exposed to elevated temperatures, light, or acidic conditions. 2. Compare with a New Standard: If possible, analyze a new, properly stored standard to compare chromatograms. 3. Consider pH: Ensure that the sample preparation and analytical mobile phases are not highly acidic, as this can cause conversion of cannabinoids.[7]
Reduced peak area in analytical runs	A decrease in the concentration of the standard due to degradation.	1. Evaluate Handling Procedures: Repeated freeze-thaw cycles or prolonged time at room temperature can lead to degradation. Minimize the time the standard is out of the freezer. 2. Check for Solvent Evaporation: Ensure the vial is properly sealed to prevent solvent evaporation, which would concentrate the standard. However, degradation is a more common cause of reduced peak area.

Data Presentation

Table 1: Manufacturer-Specified Stability of 7-Nor-7-carboxycannabidiol Standards

Standard	Storage Temperature	Guaranteed Stability	Supplier
(-)-7-nor-7-carboxy Cannabidiol (B1668261) (CRM)	-20°C	≥ 5 years	Cayman Chemical[1]
(-)-7-nor-7-carboxy Cannabidiol	-20°C	≥ 4 years	Cayman Chemical[8]
(-)-11-nor-9-carboxy-Δ8-THC-d9 (CRM)	-20°C	≥ 5 years	Cayman Chemical[4]
7-Carboxy cannabidiol-D3 (7-COOH-CBD-D3) solution	-20°C	Refer to Certificate of Analysis	Sigma-Aldrich[3]
7-Carboxy cannabidiol (7-COOH-CBD) solution	-20°C	Refer to Certificate of Analysis	Sigma-Aldrich

Experimental Protocols

Protocol for Preparation of Working Standard Solutions

• Acclimatization: Remove the 7-Nor-7-carboxycannabidiol-d10 standard from the -20°C freezer and allow it to equilibrate to room temperature for approximately 15-20 minutes before opening. This prevents condensation from entering the vial.

• Solvent Preparation: Use high-purity methanol or another solvent as specified by the manufacturer.

• Serial Dilution:

  • Vortex the stock solution to ensure homogeneity.

  • Using a calibrated micropipette, perform serial dilutions to achieve the desired concentrations for your calibration curve and quality control samples.

  • Use amber or opaque glassware for all dilutions to protect the solutions from light.

• Storage of Working Solutions: Store the prepared working solutions at -20°C when not in use. For daily use, they may be kept at 4°C for a limited time, but long-term storage should be at -20°C.

Visualizations

Caption: Troubleshooting workflow for inconsistent analytical results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 7-Carboxy cannabidiol-D3 (7-COOH-CBD-D3) solution 100 μg/mL in methanol, certified reference material, ampule of 1 mL, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Content Not Available [sigmaaldrich.com]
• 6. Long term stability of cannabinoids in oral fluid after controlled cannabis administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]

Technical Support Center: Quantification of 7-Nor-7-carboxycannabidiol

Welcome to the technical support center for the quantification of 7-Nor-7-carboxycannabidiol. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and addressing common issues, particularly matrix effects, encountered during the LC-MS/MS analysis of 7-Nor-7-carboxycannabidiol and the use of its deuterated internal standard, 7-Nor-7-carboxycannabidiol-d10.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 7-Nor-7-carboxycannabidiol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), leading to inaccurate quantification, reduced sensitivity, and poor reproducibility.[1] In the analysis of 7-Nor-7-carboxycannabidiol from biological samples, common sources of matrix effects include proteins, phospholipids (B1166683), salts, and endogenous metabolites.[1]

Q2: Why is a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 recommended?

A2: A stable isotope-labeled internal standard (SIL-IS) like 7-Nor-7-carboxycannabidiol-d10 is highly recommended because it has nearly identical chemical and physical properties to the analyte of interest. This means it will behave similarly during sample preparation, chromatography, and ionization. By tracking the signal of the SIL-IS, it is possible to compensate for signal variations caused by matrix effects, thus improving the accuracy and precision of the quantification.

Q3: What are the primary strategies to mitigate matrix effects in my analysis?

A3: The main strategies to minimize matrix effects can be categorized as follows:[1]

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation are crucial for removing interfering matrix components before analysis.[1]

• Optimized Chromatographic Separation: Fine-tuning the LC method can help separate the analyte from matrix interferences, reducing their impact on ionization.[1]

• Use of a Suitable Internal Standard: As mentioned, a SIL-IS like 7-Nor-7-carboxycannabidiol-d10 is the best choice to compensate for matrix effects.[1]

• Matrix-Matched Calibrators: Preparing calibration standards in a blank matrix that is identical to the study samples can help to normalize for matrix effects.

Q4: How can I quantitatively assess matrix effects in my assay?

A4: Matrix effects can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked sample (blank matrix extract spiked with the analyte) to the peak area of the analyte in a neat solution at the same concentration. The matrix effect is calculated as a percentage. A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the quantification of 7-Nor-7-carboxycannabidiol.

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape or Tailing	Matrix components interfering with chromatography.	Optimize the chromatographic gradient, consider a different analytical column, or enhance the sample cleanup procedure.[1]
High Variability in Results	Inconsistent matrix effects between samples.	Ensure the use of an appropriate internal standard (7-Nor-7-carboxycannabidiol-d10). Verify the consistency of the sample preparation procedure.
Low Analyte Recovery	Suboptimal sample preparation.	Re-evaluate the extraction method (e.g., SPE sorbent, elution solvent). Ensure the pH is optimized for extraction of the acidic 7-Nor-7-carboxycannabidiol.
Ion Suppression or Enhancement	Co-elution of matrix components with the analyte.	Improve chromatographic separation to resolve the analyte from interferences.[1] Employ more rigorous sample cleanup to remove phospholipids and other interfering substances.[2]
Inconsistent Internal Standard Response	Degradation of the internal standard or inconsistent addition.	Verify the stability of the 7-Nor-7-carboxycannabidiol-d10 stock and working solutions. Ensure precise and accurate pipetting of the internal standard into all samples and calibrators.

Experimental Protocols

Below are detailed methodologies for key experiments related to the assessment and mitigation of matrix effects.

Protocol 1: Evaluation of Matrix Effects

This protocol outlines the steps to quantitatively determine the extent of matrix effects.

• Source Material: Obtain blank biological matrix (e.g., plasma, urine) from at least six different individual sources.[1]

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare standards of 7-Nor-7-carboxycannabidiol at low and high concentrations in the final reconstitution solvent.

  • Set B (Post-extraction Spike): Extract aliquots of the blank matrix from each of the six sources using your established sample preparation method. Spike the extracted and evaporated residues with 7-Nor-7-carboxycannabidiol at the same low and high concentrations as Set A before reconstitution.

• Analysis: Analyze all samples using the validated LC-MS/MS method.

• Calculation:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general guideline for SPE cleanup of plasma samples to reduce matrix effects. This is a hypothetical protocol based on common procedures for similar analytes and should be optimized for your specific application.

• Sample Pre-treatment: To 500 µL of plasma, add 25 µL of 7-Nor-7-carboxycannabidiol-d10 internal standard solution (e.g., 100 ng/mL). Vortex for 10 seconds. Add 1 mL of 4% phosphoric acid and vortex again.[1]

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 1 mL of water and 1 mL of 20% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of a suitable solvent, such as 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.[1]

Quantitative Data Summary

The following tables present hypothetical data illustrating the evaluation of matrix effects and recovery for the quantification of 7-Nor-7-carboxycannabidiol.

Table 1: Matrix Effect and Recovery Data

Analyte	Concentration (ng/mL)	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-extraction Spike)	Matrix Effect (%)	Mean Peak Area (Pre-extraction Spike)	Recovery (%)
7-Nor-7-carboxycannabidiol	10	55,000	48,000	87.3 (Suppression)	42,000	87.5
500	2,800,000	2,550,000	91.1 (Suppression)	2,300,000	90.2
7-Nor-7-carboxycannabidiol-d10	100	1,200,000	1,090,000	90.8 (Suppression)	-	-

Table 2: LC-MS/MS Parameters for 7-Nor-7-carboxycannabidiol and its d10-Internal Standard

Parameter	7-Nor-7-carboxycannabidiol	7-Nor-7-carboxycannabidiol-d10
Precursor Ion (m/z)	343.2	353.2
Product Ion (m/z) - Quantifier	299.1	309.1
Product Ion (m/z) - Qualifier	191.1	201.1
Collision Energy (eV)	25	25
Ionization Mode	Negative Electrospray (ESI-)	Negative Electrospray (ESI-)

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis of 7-Nor-7-carboxycannabidiol.

Caption: General experimental workflow for the quantification of 7-Nor-7-carboxycannabidiol.

Caption: Decision-making flowchart for troubleshooting significant matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Analysis of 7-Nor-7-carboxycannabidiol-d10

Welcome to the technical support center for the analysis of 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the quantitative analysis of this important cannabidiol (B1668261) metabolite.

Frequently Asked Questions (FAQs)

Q1: What is 7-Nor-7-carboxycannabidiol-d10 and why is it used in analysis?

A1: 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) is the deuterated form of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), a major metabolite of cannabidiol (CBD). In quantitative analysis, particularly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), deuterated compounds like 7-COOH-CBD-d10 are used as internal standards. Because they are chemically almost identical to the analyte of interest (the non-deuterated form) but have a different mass, they can be used to accurately quantify the analyte by correcting for variations in sample preparation and instrument response.

Q2: What are the most common sources of interference in the analysis of 7-COOH-CBD-d10?

A2: The most common sources of interference include:

• Matrix Effects: Components of the biological matrix (e.g., urine, plasma) can co-elute with the analyte and suppress or enhance its ionization in the mass spectrometer, leading to inaccurate quantification.

• Isobaric Interferences: Other cannabinoids or their metabolites may have the same nominal mass as 7-COOH-CBD-d10 or its fragments, leading to false positives or inaccurate results.

• Cross-reactivity from other CBD metabolites: The metabolic pathway of CBD is complex, and other metabolites could potentially interfere with the analysis.

• Contamination: Contamination from laboratory equipment, reagents, or carryover from previous samples can introduce interfering signals.

Q3: Can 7-COOH-CBD be converted to other compounds during sample preparation?

A3: Yes, under strongly acidic conditions and high temperatures, there is a possibility of the conversion of CBD and its metabolites. It has been reported that 7-COOH-CBD can be converted to 11-nor-9-carboxy-tetrahydrocannabinol (THC-COOH) when using certain derivatization agents or prolonged exposure to strong acids during sample preparation for GC-MS analysis.[1] Therefore, it is crucial to control the pH and temperature during sample processing for LC-MS/MS analysis to avoid such conversions.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) for 7-COOH-CBD-d10

Possible Causes and Solutions:

Cause	Solution
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions with Column Stationary Phase	For acidic analytes like 7-COOH-CBD, interactions with residual silanols on C18 columns can cause tailing. Try a different column chemistry (e.g., a column with end-capping or a different stationary phase) or adjust the mobile phase pH to ensure the analyte is fully ionized or fully protonated. Adding a small amount of a competing acid (e.g., formic acid) to the mobile phase can also help.
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is at least 2 pH units away from the pKa of 7-COOH-CBD to maintain a consistent ionization state and improve peak shape.
Column Contamination or Degradation	Back-flush the column according to the manufacturer's instructions. If the problem persists, replace the column. Using a guard column can help extend the life of the analytical column.
Extra-column Volume	Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a small internal diameter to minimize dead volume.

A logical workflow for troubleshooting peak shape issues is presented below.

Troubleshooting workflow for poor peak shape.

Issue 2: Inconsistent or Low Signal for 7-COOH-CBD-d10 Internal Standard

Possible Causes and Solutions:

Cause	Solution
Matrix Effects (Ion Suppression)	Optimize the sample preparation method to remove more matrix components. This can include using a more selective Solid-Phase Extraction (SPE) sorbent or performing a Liquid-Liquid Extraction (LLE) with a different solvent system. Modifying the chromatographic gradient to better separate the analyte from the interfering matrix components can also be effective.
Inaccurate Spiking of Internal Standard	Ensure the internal standard solution is at the correct concentration and that it is being added accurately and consistently to all samples. Use a calibrated pipette and verify the volume.
Degradation of Internal Standard	Prepare fresh internal standard working solutions. Store stock and working solutions at the recommended temperature and protect them from light.
Instrument Contamination	Clean the ion source, transfer capillary, and other components of the mass spectrometer according to the manufacturer's recommendations.
Inconsistent Injection Volume	Check the autosampler for any issues with the syringe or injection valve. Perform an injection precision test.

The following diagram illustrates the process for investigating internal standard signal loss.

Troubleshooting workflow for internal standard signal issues.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) from Human Urine

This protocol is a general guideline and may need optimization for your specific application and instrumentation.

• Sample Pre-treatment:

  • To 1 mL of urine, add 10 µL of 7-COOH-CBD-d10 internal standard solution (concentration should be optimized based on the expected analyte concentration).

  • Add 50 µL of β-glucuronidase solution to hydrolyze the glucuronide conjugates.

  • Vortex and incubate at 60°C for 30 minutes.

  • Allow the sample to cool to room temperature.

  • Add 1 mL of 100 mM acetate (B1210297) buffer (pH 5.0) and vortex.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode polymeric SPE cartridge (e.g., Oasis MAX or similar) with 1 mL of methanol (B129727) followed by 1 mL of deionized water. Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of deionized water.

  • Wash the cartridge with 1 mL of 5% methanol in 100 mM acetate buffer.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analytes with 1 mL of methanol containing 2% formic acid.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) from Human Plasma

This protocol is a general guideline and may need optimization.

• Sample Pre-treatment:

  • To 200 µL of plasma, add 10 µL of 7-COOH-CBD-d10 internal standard solution.

  • Add 200 µL of 100 mM acetate buffer (pH 5.0).

• Extraction:

  • Add 1 mL of a mixture of hexane (B92381) and ethyl acetate (9:1, v/v).

  • Vortex for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

• Solvent Transfer and Evaporation:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of 7-COOH-CBD. Note that these values can vary depending on the specific matrix, instrumentation, and method used.

Table 1: Comparison of Sample Preparation Techniques

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	85-105%	70-90%
Matrix Effect (Ion Suppression)	Can be significant, but can be minimized with appropriate sorbent and wash steps.	Generally lower matrix effects compared to SPE, but can be more variable.
Reproducibility (%RSD)	< 15%	< 20%
Throughput	High (amenable to automation)	Lower (more manual steps)

Table 2: Typical LC-MS/MS Parameters for 7-COOH-CBD-d10 Analysis

Parameter	Typical Value/Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transition (Quantifier)	m/z 353.2 -> 309.2
MRM Transition (Qualifier)	m/z 353.2 -> 245.2

CBD Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of Cannabidiol (CBD) leading to the formation of 7-Nor-7-carboxycannabidiol (7-COOH-CBD). Understanding this pathway is crucial for identifying potential cross-reactivity from other metabolites.

Primary metabolic pathway of CBD.

References

• 1. pnrjournal.com [pnrjournal.com]

Technical Support Center: Troubleshooting Poor Peak Shape for 7-Nor-7-carboxycannabidiol-d10

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor peak shape during the analysis of 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10).

Troubleshooting Guide: Question & Answer

Q1: My chromatogram for 7-Nor-7-carboxycannabidiol-d10 shows significant peak tailing. What is the most likely cause?

A1: The most common cause of peak tailing for acidic analytes like 7-Nor-7-carboxycannabidiol-d10 is secondary interactions between the carboxylic acid group of the analyte and active, residual silanol (B1196071) groups on the surface of the silica-based stationary phase of the HPLC column.[1][2][3] These interactions lead to a portion of the analyte being more strongly retained, resulting in a delayed elution and an asymmetrical, tailing peak.

Q2: How can I minimize these secondary silanol interactions to improve peak shape?

A2: There are several strategies to effectively minimize secondary silanol interactions:

• Mobile Phase pH Adjustment: The pH of the mobile phase is a critical parameter. For an acidic compound like 7-COOH-CBD-d10, it is recommended to maintain the mobile phase pH at least 1.5 to 2 pH units below its pKa.[4] The pKa of the related compound, cannabidiolic acid (CBDA), is in the range of 2.9-3.4.[4] Therefore, maintaining a mobile phase pH of less than 2.5 is advisable. This ensures the analyte is in its neutral, protonated form, reducing its affinity for the active silanol sites.

• Use of Acidic Modifiers: Incorporating a small amount of an acidic modifier, such as formic acid or acetic acid (typically 0.1%), into the mobile phase is highly effective for controlling the pH and improving the peak shape of carboxylated cannabinoids.[5][6]

• Column Selection: Employing a modern, high-purity silica (B1680970) column that is well end-capped is crucial.[1] End-capping is a process that chemically derivatizes the majority of residual silanol groups, making them less available for secondary interactions.

Q3: Could my injection solvent be the cause of the poor peak shape?

A3: Yes, the injection solvent can significantly impact peak shape. If the injection solvent is much stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak distortion, including fronting or splitting. It is best practice to dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase conditions.

Q4: I've optimized the mobile phase and am using a suitable column, but I still see some peak tailing. What else should I check?

A4: If peak tailing persists after mobile phase and column optimization, consider the following:

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak distortion.[2] Try diluting your sample or reducing the injection volume.

• Column Contamination and Aging: Over time, columns can become contaminated with strongly retained sample components, or the stationary phase can degrade, exposing more active silanol sites. If you observe a gradual worsening of peak shape, try flushing the column with a strong solvent. If this doesn't resolve the issue, the column may need to be replaced.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can contribute to band broadening and peak tailing.[1] Ensure that all connections are made with the shortest possible length of appropriate narrow-bore tubing.

Frequently Asked Questions (FAQs)

What is an acceptable peak shape?

An ideal chromatographic peak is symmetrical, often described as a Gaussian peak. In practice, some asymmetry is common. The degree of asymmetry is often measured by the tailing factor or asymmetry factor. A tailing factor of 1.0 indicates a perfectly symmetrical peak. A value greater than 1 indicates a tailing peak. For many applications, a tailing factor of less than 1.5 is considered acceptable.

Can the mobile phase buffer impact peak shape?

Yes, using a buffer, such as ammonium (B1175870) formate, in the mobile phase can help maintain a consistent pH throughout the analysis, leading to more reproducible retention times and improved peak symmetry. For acidic compounds, a buffer in the acidic range is beneficial.

How often should I replace my HPLC column?

The lifetime of an HPLC column depends on several factors, including the number of injections, the cleanliness of the samples, the mobile phase used, and the operating pressure. It is good practice to monitor column performance (e.g., peak shape, retention time, and backpressure) with a standard sample regularly. A significant deterioration in performance that cannot be resolved by flushing indicates that the column should be replaced.

Data Presentation

Table 1: Recommended LC-MS/MS Parameters for Optimal Peak Shape of 7-Nor-7-carboxycannabidiol-d10

Parameter	Recommended Condition	Rationale for Good Peak Shape
HPLC Column	High-purity, end-capped C18 or RP-Amide (e.g., 5 cm x 2.1 mm, 2.7 µm)	Minimizes silanol interactions.
Mobile Phase A	Water with 0.1% Formic Acid	Ensures an acidic pH to keep the analyte in its neutral form.
Mobile Phase B	Acetonitrile (B52724) or Methanol with 0.1% Formic Acid	Organic solvent for elution, with acid to maintain pH.
Gradient	Optimized for separation from other matrix components	N/A
Flow Rate	0.4 - 0.6 mL/min	Typical for analytical scale columns.
Column Temperature	30 - 40 °C	Improves efficiency and can sometimes improve peak shape.
Injection Volume	1 - 5 µL	Avoids column overload.
Injection Solvent	Initial mobile phase composition or a weaker solvent	Prevents peak distortion due to solvent effects.

Table 2: Troubleshooting Summary for Poor Peak Shape

Observation	Potential Cause	Suggested Action
Peak Tailing	Secondary silanol interactions	Lower mobile phase pH with 0.1% formic acid; use a high-purity, end-capped column.
Column overload	Dilute sample or reduce injection volume.
Column contamination	Flush column with a strong solvent; replace column if necessary.
Peak Fronting	Injection of a sample in a solvent stronger than the mobile phase	Dissolve sample in the initial mobile phase or a weaker solvent.
Column collapse	Replace the column.
Split Peaks	Column void or blockage at the inlet	Reverse flush the column; replace the column if the problem persists.
Co-elution with an interfering compound	Modify the gradient or mobile phase composition to improve resolution.

Experimental Protocols

Representative Analytical Method for 7-Nor-7-carboxycannabidiol-d10

This protocol provides a starting point for the LC-MS/MS analysis of 7-Nor-7-carboxycannabidiol-d10. Optimization may be required based on the specific matrix and instrumentation.

• Sample Preparation: Perform a protein precipitation or solid-phase extraction (SPE) of the biological matrix (e.g., plasma, urine) to remove interferences. Evaporate the extract to dryness and reconstitute in a solvent compatible with the initial mobile phase conditions (e.g., 10% acetonitrile in water with 0.1% formic acid).

• LC-MS/MS System: A standard high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Ascentis Express RP-Amide, 5 cm x 2.1 mm, 2.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 95% B over 5 minutes, hold at 95% B for 1 minute, return to 10% B and equilibrate for 2 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • MRM Transitions: Monitor the appropriate precursor to product ion transitions for 7-Nor-7-carboxycannabidiol-d10. These should be determined by infusing a standard solution of the analyte.

  • Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

Mandatory Visualization

Caption: Troubleshooting workflow for poor peak shape of 7-Nor-7-carboxycannabidiol-d10.

References

• 1. chromtech.com [chromtech.com]
• 2. hplc.eu [hplc.eu]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. grokipedia.com [grokipedia.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. chromatographytoday.com [chromatographytoday.com]

Navigating the Nuances of Cannabinoid Analysis: A Technical Guide to 7-Nor-7-carboxycannabidiol-d10 Fragmentation in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the precise quantification of cannabinoids, understanding the behavior of deuterated internal standards is paramount. This technical support center provides a comprehensive guide to the mass spectrometric fragmentation pattern of 7-Nor-7-carboxycannabidiol-d10 (d10-7-COOH-CBD), a crucial internal standard in cannabinoid analysis. This resource offers detailed experimental protocols, troubleshooting advice, and a clear visualization of the fragmentation pathway to ensure accurate and reliable results in your laboratory.

Mass Spectrometric Fragmentation of 7-Nor-7-carboxycannabidiol-d10

The fragmentation of d10-7-COOH-CBD in a mass spectrometer is predictable and analogous to its non-deuterated counterpart, 7-COOH-CBD. The primary fragmentation event involves the neutral loss of a water molecule (H₂O) and carbon dioxide (CO₂). Due to the ten deuterium (B1214612) atoms, the precursor and product ions will exhibit a mass shift of +10 m/z compared to the unlabeled compound.

Multiple Reaction Monitoring (MRM) is the preferred method for quantification, offering high selectivity and sensitivity. The following table summarizes the expected MRM transitions for both 7-COOH-CBD and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
7-COOH-CBD	343.1	299.2	-20
245.1	-35
d10-7-COOH-CBD	353.1	309.2	-20
255.1	-35

Note: Optimal collision energies may vary depending on the specific mass spectrometer used and should be optimized in your laboratory.

Experimental Protocol: LC-MS/MS Analysis of Cannabinoids

This protocol provides a general framework for the analysis of 7-COOH-CBD using d10-7-COOH-CBD as an internal standard.

1. Sample Preparation (Human Plasma)

• To 100 µL of human plasma, add the d10-7-COOH-CBD internal standard solution.

• Perform a protein precipitation step by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute and then centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at 30% B, increasing to 95% B over 5 minutes, holding for 2 minutes, and then re-equilibrating at 30% B for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for the analysis of acidic cannabinoids.

• MRM Transitions: Monitor the transitions listed in the table above.

• Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage according to the instrument manufacturer's recommendations.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the LC-MS/MS analysis of cannabinoids using deuterated internal standards.

Q1: I am observing a chromatographic shift between my analyte (7-COOH-CBD) and the deuterated internal standard (d10-7-COOH-CBD). Why is this happening and how can I fix it?

A1: This phenomenon, known as the "isotope effect," can occur with deuterated standards. The C-D bond is slightly stronger than the C-H bond, which can lead to minor differences in retention time on the chromatographic column.

• Troubleshooting Steps:

  • Confirm the shift: Overlay the chromatograms of the analyte and the internal standard to visualize the extent of the shift.

  • Optimize chromatography: While complete co-elution may not always be achievable, adjusting the gradient slope or the mobile phase composition can help minimize the separation.

  • Integration parameters: Ensure your chromatography data system is accurately integrating both peaks, even with a slight shift. The peak shapes should be consistent.

  • Consider C13-labeled standards: For highly accurate quantification where the isotope effect is a significant concern, Carbon-13 labeled internal standards are a superior alternative as they typically exhibit identical chromatographic behavior to the native analyte.[1]

Q2: My signal intensity for d10-7-COOH-CBD is lower than expected. What are the possible causes?

A2: Low signal intensity can stem from several factors, from sample preparation to instrument settings.

• Troubleshooting Steps:

  • Check standard concentration: Verify the concentration of your d10-7-COOH-CBD stock and working solutions.

  • Sample preparation efficiency: Evaluate the recovery of the internal standard during the extraction process. Inefficient protein precipitation or transfer steps can lead to loss of the standard.

  • Ion source cleanliness: A contaminated ion source can lead to signal suppression. Clean the source according to the manufacturer's instructions.

  • Mass spectrometer tuning: Ensure the mass spectrometer is properly tuned and calibrated for the mass range of your analytes.

  • Matrix effects: The sample matrix can suppress or enhance the ionization of the analyte and internal standard.[2] A different extraction method or dilution of the sample may be necessary.

Q3: I am seeing interfering peaks at the same retention time as my analyte or internal standard. How can I resolve this?

A3: Co-eluting interferences can compromise the accuracy of your results.

• Troubleshooting Steps:

  • Improve chromatographic separation: Modify the LC gradient, change the mobile phase composition, or try a different column chemistry to resolve the interfering peak.

  • Check for carryover: Inject a blank sample after a high-concentration sample to ensure there is no carryover from previous injections.

  • Specificity of MRM transitions: Ensure that your MRM transitions are specific to your analyte and internal standard. You can investigate alternative product ions if the primary ones are subject to interference.

  • Sample cleanup: Employ a more rigorous sample cleanup method, such as solid-phase extraction (SPE), to remove matrix components that may be causing the interference.

Visualizing the Fragmentation Pathway

The following diagram illustrates the logical workflow for identifying and troubleshooting issues related to the analysis of 7-Nor-7-carboxycannabidiol and its deuterated internal standard.

Caption: Troubleshooting workflow for cannabinoid analysis by LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]

Technical Support Center: Analysis of 7-Nor-7-carboxycannabidiol-d10

Welcome to the technical support center for the analysis of 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to enhance the sensitivity and reliability of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 7-Nor-7-carboxycannabidiol-d10 and why is it used in analytical testing?

A1: 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) is the deuterated stable isotope-labeled internal standard (SIL-IS) for 7-Nor-7-carboxycannabidiol (7-COOH-CBD). 7-COOH-CBD is a major metabolite of cannabidiol (B1668261) (CBD).[1][2][3] In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), a SIL-IS is used to improve the accuracy and precision of the measurement. Since 7-COOH-CBD-d10 is chemically identical to the analyte of interest (7-COOH-CBD) but has a different mass, it can be added to a sample at a known concentration at the beginning of the sample preparation process. This allows it to compensate for variations in sample extraction, matrix effects, and instrument response.

Q2: What is a typical Lower Limit of Quantification (LLOQ) for 7-COOH-CBD in biological matrices?

A2: The LLOQ for 7-COOH-CBD can vary depending on the analytical method, instrumentation, and matrix. However, reported LLOQs in literature for human plasma and serum are typically in the low ng/mL range. For example, some validated LC-MS/MS methods have achieved LLOQs between 1.1 and 13.8 ng/mL. With highly sensitive instrumentation and optimized methods, it is possible to achieve even lower detection limits.

Q3: What are the most common sample preparation techniques for analyzing 7-COOH-CBD?

A3: The most prevalent sample preparation techniques for 7-COOH-CBD from biological matrices like plasma, serum, and urine include:

• Protein Precipitation (PPT): This is a simple and fast method where a solvent like acetonitrile (B52724) is added to the sample to precipitate proteins. The supernatant is then analyzed.[4]

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids. It can provide a cleaner extract than PPT.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for sample cleanup and concentration. It can significantly reduce matrix effects and improve sensitivity.[5][6]

Q4: What ionization mode is typically used for the detection of 7-COOH-CBD and its deuterated internal standard by LC-MS/MS?

A4: Due to the presence of a carboxylic acid group, 7-COOH-CBD and 7-COOH-CBD-d10 are acidic compounds. Therefore, they are most commonly analyzed using electrospray ionization (ESI) in the negative ion mode ([M-H]⁻).[5] However, some methods have also utilized positive ion mode ([M+H]⁺), so optimization of the ionization polarity is recommended for your specific instrumentation and mobile phase conditions.[7]

Troubleshooting Guides

A common challenge in the analysis of 7-COOH-CBD-d10 is achieving adequate sensitivity. This guide provides a systematic approach to troubleshooting low signal intensity for your deuterated internal standard.

Issue: Low or No Signal for 7-COOH-CBD-d10

A diminished or absent signal for the internal standard can compromise the entire analytical run. The following troubleshooting workflow can help identify and resolve the root cause.

Troubleshooting workflow for low internal standard signal.

Potential Cause	Troubleshooting Steps
Internal Standard Preparation	1. Verify Stock and Working Solutions: Re-prepare the IS working solution from the stock. If the problem persists, prepare a fresh stock solution. Ensure the correct solvent is used and that the IS is fully dissolved. 2. Assess Stability: Cannabinoids can be susceptible to degradation. Ensure that stock and working solutions are stored correctly (typically at -20°C or lower) and are within their expiration dates.
Sample Preparation	1. Confirm IS Addition: A complete loss of signal across a batch may indicate that the IS was not added. Review the sample preparation workflow. 2. Evaluate Extraction Recovery: For SPE, low recovery can occur if the sorbent is not conditioned properly, the sample is loaded too quickly, or the elution solvent is too weak. For LLE, ensure the pH and solvent choice are optimal for 7-COOH-CBD.[8][9] 3. Investigate Matrix Effects: Co-eluting matrix components can suppress the ionization of the IS.[10] To diagnose this, perform a post-extraction addition experiment by comparing the IS response in a neat solution to its response in a spiked blank matrix extract. If ion suppression is significant, improve the sample cleanup method or adjust the chromatography to separate the IS from the interfering components.
LC System	1. Check for Leaks: Inspect all fittings for any signs of leakage, which can lead to inconsistent flow rates and retention time shifts. 2. Mobile Phase: Ensure the mobile phase is prepared correctly with high-purity, LC-MS grade solvents and additives.[11] The pH of the mobile phase can significantly impact the ionization of acidic compounds like 7-COOH-CBD. 3. Column Health: A contaminated or old column can lead to poor peak shape and reduced sensitivity. Flush the column or replace it if necessary.
MS System	1. Confirm MRM Transition: Double-check that the correct precursor and product ions for 7-COOH-CBD-d10 are entered in the acquisition method. 2. Ion Source Optimization: The ion source parameters (e.g., gas flows, temperature, capillary voltage) should be optimized for 7-COOH-CBD-d10 by infusing a standard solution. A dirty ion source is a common cause of reduced sensitivity.[6] 3. Direct Infusion: If the issue persists, bypass the LC system and directly infuse the IS solution into the mass spectrometer to confirm that the instrument is functioning correctly.

Experimental Protocols

This section provides a detailed methodology for a typical LC-MS/MS analysis of 7-COOH-CBD in human plasma, incorporating best practices for achieving high sensitivity.

Protocol: Quantification of 7-COOH-CBD in Human Plasma by LC-MS/MS

1. Materials and Reagents

• 7-Nor-7-carboxycannabidiol (7-COOH-CBD) certified reference material

• 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) certified reference material

• LC-MS grade acetonitrile, methanol (B129727), and water

• LC-MS grade formic acid or ammonium (B1175870) formate

• Human plasma (blank)

2. Preparation of Standards and Quality Controls (QCs)

• Prepare stock solutions of 7-COOH-CBD and 7-COOH-CBD-d10 in methanol at 1 mg/mL.

• Prepare a series of working standard solutions of 7-COOH-CBD by serial dilution of the stock solution.

• Prepare a working internal standard solution of 7-COOH-CBD-d10 at an appropriate concentration (e.g., 100 ng/mL).

• Prepare calibration standards and QCs by spiking the appropriate working standard solutions into blank human plasma.

3. Sample Preparation (Solid-Phase Extraction)

• To 100 µL of plasma sample, calibrator, or QC, add 10 µL of the 7-COOH-CBD-d10 working solution and vortex.

• Add 200 µL of 4% phosphoric acid in water and vortex.

• Condition a mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 1 mL of 2% formic acid in acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis

Parameter	Typical Conditions
LC System	UPLC/UHPLC system
Column	C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Negative
Capillary Voltage	-3.0 kV
Source Temp.	150°C
Desolvation Temp.	500°C
MRM Transitions	7-COOH-CBD: e.g., m/z 343.2 > 299.1 7-COOH-CBD-d10: e.g., m/z 353.2 > 309.1

Note: These are example parameters and should be optimized for your specific instrumentation and application.

Data Presentation

Table 1: Typical LC-MS/MS Performance Data for 7-COOH-CBD Analysis

Parameter	Value Range	Reference
LLOQ (Plasma/Serum)	1 - 15 ng/mL	[4]
Linear Range	1 - 1000 ng/mL
Intra-day Precision (%CV)	< 15%	[4]
Inter-day Precision (%CV)	< 15%	[4]
Accuracy (%Bias)	± 15%	[4]
Extraction Recovery	> 80%
Matrix Effect	< 15%

Visualization

Metabolic Pathway of Cannabidiol to 7-Nor-7-carboxycannabidiol

The following diagram illustrates the primary metabolic pathway of Cannabidiol (CBD) in humans, leading to the formation of 7-Nor-7-carboxycannabidiol (7-COOH-CBD).

Metabolic conversion of CBD to 7-COOH-CBD.

References

• 1. ClinPGx [clinpgx.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 5. academicworks.cuny.edu [academicworks.cuny.edu]
• 6. benchchem.com [benchchem.com]
• 7. ojp.gov [ojp.gov]
• 8. welch-us.com [welch-us.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of 7-Nor-7-carboxycannabidiol-d10

Welcome to the technical support center for the analysis of 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during LC-MS/MS analysis, with a specific focus on ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is 7-Nor-7-carboxycannabidiol-d10 and why is it used?

A1: 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10) is the deuterated form of 7-Nor-7-carboxycannabidiol, which is a major metabolite of cannabidiol (B1668261) (CBD).[1][2][3] In quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), deuterated compounds like 7-COOH-CBD-d10 are used as internal standards (IS). They are chemically identical to the analyte of interest but have a higher mass, allowing them to be distinguished by the mass spectrometer. The IS is added to samples at a known concentration to correct for variations in sample preparation and instrument response, including ion suppression.

Q2: What is ion suppression and why is it a concern for 7-COOH-CBD-d10 analysis?

A2: Ion suppression is a phenomenon in mass spectrometry where the signal of the analyte of interest is reduced due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[4][5] These interfering substances can alter the efficiency of ionization in the MS source, leading to inaccurate and imprecise quantification.[5] For 7-COOH-CBD-d10 and other cannabinoids, ion suppression is a significant issue, particularly in complex biological matrices like blood plasma, often due to phospholipids.[4][6] This can lead to a loss of sensitivity and unreliable results.[7]

Q3: How can I identify if ion suppression is affecting my 7-COOH-CBD-d10 signal?

A3: A common method to assess ion suppression is a post-column infusion experiment. In this setup, a constant flow of 7-COOH-CBD-d10 is infused into the LC eluent after the analytical column, while a blank, extracted matrix sample is injected. A dip in the baseline signal of the internal standard at the retention time of interest indicates the presence of co-eluting, suppressing agents from the matrix. Another approach is to compare the peak area of the internal standard in a neat solution versus an extracted blank matrix spiked with the same concentration of the standard. A significantly lower peak area in the matrix sample suggests ion suppression.

Troubleshooting Guide: Ion Suppression for 7-COOH-CBD-d10

This guide provides a systematic approach to troubleshooting and mitigating ion suppression for your 7-COOH-CBD-d10 internal standard.

Problem: Low or Inconsistent Signal for 7-COOH-CBD-d10

This is a primary indicator of potential ion suppression. The following steps will help you diagnose and resolve the issue.

Step 1: Evaluate and Optimize Sample Preparation

Inadequate sample cleanup is a leading cause of ion suppression. The goal is to remove as many matrix components as possible while retaining your analyte and internal standard.

• Protein Precipitation (PPT): This is a simple and common technique. However, it may not be sufficient for removing all interfering compounds. If you are using PPT (e.g., with acetonitrile), consider the following optimizations.[1][8]

• Liquid-Liquid Extraction (LLE): LLE can offer better sample cleanup than PPT. Experiment with different organic solvents to find the best recovery for 7-COOH-CBD and removal of matrix components.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for sample cleanup and is recommended for complex matrices.[9] Different sorbent chemistries (e.g., C18, HLB) can be tested to optimize the extraction.

Experimental Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: Acidify 1 mL of plasma with 400 µL of 4% phosphoric acid.[9]

• Conditioning: Condition an Oasis Prime HLB 30 mg 96-well plate with an appropriate solvent (e.g., methanol (B129727) followed by water).[9]

• Loading: Load the pre-treated sample onto the SPE plate.

• Washing: Wash the plate with a weak organic solvent to remove polar interferences.

• Elution: Elute the analytes with a stronger organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Step 2: Optimize Chromatographic Separation

Improving the separation of 7-COOH-CBD-d10 from matrix interferences can significantly reduce ion suppression.

• Increase Chromatographic Resolution: Using a longer analytical column can improve separation and reduce the impact of co-eluting matrix components.[4]

• Gradient Modification: Adjust the mobile phase gradient to better separate the analyte from interfering peaks. A shallower gradient around the elution time of 7-COOH-CBD-d10 can be effective.

• Column Chemistry: Experiment with different column chemistries. While C18 columns are common, other phases like PFP (pentafluorophenyl) might offer different selectivity for cannabinoids and matrix components.[9]

• Two-Dimensional LC (2D-LC): For highly complex matrices, 2D-LC can provide a significant increase in separation power and reduce ion suppression.[4][7]

Step 3: Optimize Mass Spectrometer Settings

While less effective than sample preparation and chromatography for combating ion suppression, some MS parameters can be adjusted.

• Ionization Source: Electrospray ionization (ESI) is commonly used for cannabinoid analysis.[6] Switching from ESI to Atmospheric Pressure Chemical Ionization (APCI) can sometimes reduce ion suppression, as APCI is generally less susceptible to matrix effects.[5] However, this may also affect the ionization efficiency of your analyte.

• Ionization Polarity: 7-COOH-CBD is an acidic cannabinoid and is often analyzed in negative ion mode.[10][11] If you are using positive ion mode, switching to negative ion mode might reduce interferences, as fewer compounds are ionizable in this mode.[5]

Quantitative Data Summary

The following tables summarize typical LC-MS/MS parameters used for the analysis of 7-COOH-CBD and related compounds, which can serve as a starting point for method development.

Table 1: Example LC-MS/MS Parameters for Cannabinoid Analysis

Parameter	Setting	Reference
LC Column	ACQUITY UPLC HSS T3	[1]
Ascentis Express RP-Amide	[11]
BEH C18	[9]
Mobile Phase A	0.1% Formic Acid in Water	[6]
5 mM Ammonium Formate	[9]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	[9]
Acetonitrile	[6]
Ionization Mode	Negative ESI	[11]
Positive ESI	[1]

Table 2: Matrix Effects and Recovery for 7-COOH-CBD in Rat Serum

Analyte	Matrix Effect (%)	Recovery (%)
7-COOH-CBD	102.3	98.5

Data from a study using protein precipitation with acetonitrile.[1]

Visualizations

Troubleshooting Workflow for Ion Suppression

Caption: A logical workflow for troubleshooting ion suppression.

Signaling Pathway of Ion Suppression in LC-MS

References

• 1. fda.gov [fda.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. agilent.com [agilent.com]
• 5. providiongroup.com [providiongroup.com]
• 6. academicworks.cuny.edu [academicworks.cuny.edu]
• 7. Two-Dimensional LC/MS/MS to Reduce Ion Suppression in the Determination of Cannabinoids in Blood Plasma [bioforumconf.com]
• 8. researchgate.net [researchgate.net]
• 9. Validation of a liquid chromatography-tandem mass spectrometry method for analyzing cannabinoids in oral fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 相关内容暂不可用 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Researcher's Guide: 7-Nor-7-carboxycannabidiol-d10 vs. Non-Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision. In liquid chromatography-mass spectrometry (LC-MS/MS) assays, an internal standard (IS) is essential for correcting analytical variability introduced during sample preparation and instrument analysis.[1][2] This guide provides an objective comparison between using a stable isotope-labeled internal standard (SIL-IS), specifically 7-Nor-7-carboxycannabidiol-d10 (7-COOH-CBD-d10), and a non-deuterated, structural analog internal standard for the quantification of 7-Nor-7-carboxycannabidiol (7-COOH-CBD).

The evidence overwhelmingly demonstrates that a SIL-IS offers superior performance in mitigating common analytical challenges, such as matrix effects, leading to more reliable and robust bioanalytical data.[2][3]

The Foundational Role of an Internal Standard

The journey of a biological sample from collection to final analysis involves multiple steps, including extraction, clean-up, and injection, each of which can introduce variability.[1] Furthermore, the complex composition of biological matrices (e.g., plasma, urine) can cause matrix effects—the suppression or enhancement of the analyte's ionization in the mass spectrometer source—leading to inaccurate results.[4] An ideal internal standard is added at the beginning of the workflow and experiences the same variations as the analyte, allowing for accurate normalization and quantification.[2]

Caption: A typical workflow for a bioanalytical assay using an internal standard.

Deuterated vs. Non-Deuterated Standards: A Head-to-Head Comparison

The key difference between a deuterated and a non-deuterated IS lies in their chemical identity relative to the analyte.

• 7-Nor-7-carboxycannabidiol-d10 (Deuterated IS): This is a SIL-IS where ten hydrogen atoms on the 7-COOH-CBD molecule have been replaced with deuterium (B1214612), a heavy, stable isotope of hydrogen.[5] This increases the mass, allowing it to be distinguished by the mass spectrometer, but its physicochemical properties remain nearly identical to the actual analyte.[6][7]

• Non-Deuterated Internal Standard: This is typically a structural analog—a different molecule that is chemically similar to the analyte but not identical. For 7-COOH-CBD, an analog might be a different carboxylated cannabinoid or a synthetic derivative not expected in the sample.

The near-identical nature of a SIL-IS is its greatest advantage. It co-elutes with the analyte during chromatography and experiences the same extraction recovery and, most importantly, the same matrix effects.[3][7] A structural analog, having different physicochemical properties, will have a different retention time and may not be affected by matrix interferences in the same way as the analyte, leading to inconsistent compensation.[2][8]

Caption: Compensation for matrix-induced ion suppression by different internal standards.

Quantitative Performance Data

The superior performance of a deuterated internal standard is reflected in the validation data of bioanalytical methods. Key metrics such as accuracy, precision, and matrix effect are significantly improved, meeting the stringent requirements of regulatory bodies like the FDA.[9][10]

Table 1: General Performance Characteristics of Internal Standards

Parameter	Deuterated IS (e.g., 7-COOH-CBD-d10)	Non-Deuterated (Analog) IS	Key Finding
Accuracy (% Bias)	Typically within ±5%[6]	Can exceed ±15%[6]	SIL-IS provides higher accuracy due to better compensation for variations.
Precision (%CV)	Typically <10%[6]	Can be >15%[6]	The use of a SIL-IS results in significantly better precision.
Matrix Effect	Effectively compensated (<5% variation)[6]	Inconsistent compensation (>20% variation possible)[6]	The near-identical nature of a SIL-IS ensures it experiences the same matrix effects as the analyte.

| Chromatography | Co-elutes with analyte[7] | Elutes at a different retention time | Co-elution is critical for accurate matrix effect correction.[3] |

Table 2: Representative LC-MS/MS Method Validation Data for Cannabinoids Using a Deuterated Internal Standard

Parameter	Performance Metric	Reference
Analyte	7-COOH-CBD	[11]
Linearity (R²)	>0.99	[11][12]
Lower Limit of Quantification (LLOQ)	20 ng/mL (in blood)	[11]
Intra-day Accuracy (% Bias)	-8.0% to 6.2%	[12]
Inter-day Accuracy (% Bias)	-7.3% to 7.8%	[12]
Intra-day Precision (%CV)	≤7.2%	[12]
Inter-day Precision (%CV)	≤6.2%	[12]

| Extraction Recovery | >80% |[13] |

Experimental Protocol: Quantification of 7-COOH-CBD in Human Plasma

This protocol is a representative example for the determination of 7-COOH-CBD in human plasma using 7-COOH-CBD-d10 as an internal standard, based on common practices in the literature.[11][12][14]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spiking: To 500 µL of plasma sample, calibrator, or quality control (QC), add 50 µL of a 100 ng/mL solution of 7-COOH-CBD-d10 in methanol (B129727). Vortex briefly.

• Acidification: Add 1 mL of 4% phosphoric acid to each sample to disrupt protein binding and adjust pH. Vortex again.

• SPE Conditioning: Condition a C18 SPE plate/cartridge by washing with 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load the acidified sample onto the SPE plate and apply positive pressure or vacuum to pass the sample through the sorbent.

• Washing: Wash the sorbent with 1 mL of water, followed by 1 mL of a 40:60 methanol:water mixture to remove polar interferences.

• Elution: Elute the analyte and internal standard from the sorbent using 1 mL of methanol or acetonitrile.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Analysis

• LC System: UHPLC system.

• Column: C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm).[12]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical gradient would start at 30-40% B, ramp up to 95% B over several minutes, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), Negative Mode.

• Detection: Multiple Reaction Monitoring (MRM). Example transitions:

  • 7-COOH-CBD: Q1: 343.1 m/z -> Q3: 179.2 m/z[11]

  • 7-COOH-CBD-d10 (Hypothetical): Q1: 353.1 m/z -> Q3: (a corresponding fragment, likely also shifted by the deuterium mass).

Conclusion

The use of a stable isotope-labeled internal standard, such as 7-Nor-7-carboxycannabidiol-d10, is a cornerstone of robust and reliable bioanalytical method development.[6] While the initial investment in a SIL-IS may be higher than for a structural analog, the long-term benefits of improved data quality, reduced need for sample reanalysis, and increased confidence in study outcomes are invaluable for researchers in drug development and clinical diagnostics. The ability of 7-COOH-CBD-d10 to closely mimic its non-deuterated counterpart throughout the analytical process ensures the most accurate and precise quantification possible.

References

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. benchchem.com [benchchem.com]
• 9. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 10. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 11. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 相关内容暂不可用 [sigmaaldrich.com]

Comparative Guide to Method Validation for 7-Nor-7-carboxycannabidiol-d10 Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of cannabidiol (B1668261) (CBD) metabolites is crucial for pharmacokinetic studies and clinical trials. 7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major metabolite of CBD, and the use of a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 is essential for achieving reliable and accurate results. This guide provides a comparative overview of validated analytical methods, focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the predominant technique, with a discussion of Gas Chromatography-Mass Spectrometry (GC-MS) as an alternative.

Data Presentation: Performance Comparison of Validated LC-MS/MS Methods

The following tables summarize the performance characteristics of various validated LC-MS/MS methods for the analysis of 7-COOH-CBD in different biological matrices. The use of a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 is a common practice in these methods to correct for matrix effects and variations in sample processing.

Table 1: LC-MS/MS Method Performance for 7-COOH-CBD in Human Plasma/Serum

Parameter	Method 1 (Dubois et al., 2020)[1]	Method 2 (Pigliasco et al., 2020)[2][3]
Matrix	Human Plasma[1]	Human Serum[2][3]
Instrumentation	Not Specified	UHPLC-MS/MS[2][3]
Linearity Range	Not Specified	20 - 5000 ng/mL[3]
Lower Limit of Quantification (LLOQ)	Not Specified	20 ng/mL[2]
Limit of Detection (LOD)	Not Specified	0.72 ng/mL[2]
Intra-day Precision	< 15%[2]	Not Specified
Inter-day Precision	< 15%[2]	Not Specified
Intra-day Accuracy	< 15%[2]	Not Specified
Inter-day Accuracy	< 15%[2]	Not Specified

Table 2: LC-MS/MS Method Performance for 7-COOH-CBD in Human Urine

Parameter	Method 1 (CDC, 2016)[4]	Method 2 (ARUP, 2024)[5][6]
Matrix	Human Urine[4]	Human Urine[5][6]
Instrumentation	LC-MS/MS[4]	LC-MS/MS[5][6]
Linearity Range	12.5 - 800 ng/mL (for high levels)[4]	Not Specified
Lower Limit of Quantification (LLOQ)	Not Specified	Not Specified
Limit of Detection (LOD)	Not Specified	Not Specified
Intra-day Precision	< 10%[4]	Not Specified
Inter-day Precision	< 10%[4]	Not Specified
Intra-day Accuracy	< 10%[4]	Not Specified
Inter-day Accuracy	< 10%[4]	Not Specified

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS/MS is the more common and direct approach, GC-MS can also be used for the analysis of cannabinoids. However, a critical consideration for 7-COOH-CBD is the potential for chemical conversion during sample preparation.

Key Considerations for GC-MS:

• Derivatization: To improve volatility and chromatographic performance, cannabinoids typically require derivatization (e.g., silylation) before GC-MS analysis.[7][8]

• Potential for Conversion: A significant drawback is the potential for the conversion of 7-COOH-CBD to 11-Nor-9-carboxy-tetrahydrocannabinol (THC-COOH) under certain conditions, such as prolonged exposure to acid or the use of specific derivatizing agents like perfluorinated anhydrides in combination with perfluorinated alcohols.[9][10] This can lead to false-positive results for THC-COOH, the main metabolite of THC.[9][10]

• Method Development: A GC-MS method for the simultaneous quantification of 7 cannabinoids, including CBD, has been developed and validated, demonstrating good sensitivity, specificity, linearity, accuracy, and precision.[7][11] However, this method did not specifically include 7-COOH-CBD.

Experimental Workflow

A typical workflow for the analysis of 7-COOH-CBD using LC-MS/MS involves sample preparation, chromatographic separation, and mass spectrometric detection. The inclusion of a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 at the beginning of the sample preparation process is crucial for accurate quantification.

Caption: A typical experimental workflow for 7-COOH-CBD analysis.

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

LC-MS/MS Analysis of 7-COOH-CBD in Human Serum

This protocol is based on the method described by Pigliasco et al. (2020).[2][3]

• Sample Preparation (Liquid-Liquid Extraction):

  • To a serum sample, add the deuterated internal standard solution (7-Nor-7-carboxycannabidiol-d10).

  • Perform acidic and basic liquid-liquid extraction with a mixture of hexane (B92381) and ethyl acetate (B1210297) (9:1, v/v).[3]

  • For glucuronidated metabolites, an overnight enzymatic hydrolysis at 37°C can be performed prior to extraction.[3]

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • UHPLC System: ACQUITY UPLC® I-Class.[3]

  • Column: C18 column.[3]

  • Mobile Phase: Gradient elution is typically used, often with a combination of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.[3]

  • Column Temperature: 50°C.[3]

  • Autosampler Temperature: 10°C.[3]

• Mass Spectrometry Conditions:

  • Mass Spectrometer: Waters® Xevo® TQ-S micro triple quadrupole.[3]

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[3]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[3] Specific precursor-to-product ion transitions for both 7-COOH-CBD and its deuterated internal standard are monitored.

  • Source Temperature: 150°C.[3]

  • Desolvation Temperature: 650°C.[3]

  • Capillary Voltage: -2.8 kV.[3]

LC-MS/MS Analysis of 7-COOH-CBD in Human Urine

This protocol is based on the method described by the CDC (2016).[4]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 500 µL of a urine sample, add the internal standard solution.

  • Condition a C18 SPE plate.[4]

  • Load the urine sample onto the SPE plate.

  • Wash the plate with a methanol/water solution (e.g., 60:40 v/v) to remove interferences.[4]

  • Elute the analytes with an appropriate solvent (e.g., methanol).

  • Evaporate the eluate and reconstitute it in the mobile phase.

• Chromatographic and Mass Spectrometric Conditions:

  • Instrumentation: An LC-MS/MS system is used.

  • Ionization Mode: ESI in negative mode is suitable for monitoring high concentrations of cannabinoids.[4]

  • Acquisition Mode: MRM is used to monitor specific transitions for each analyte and internal standard.[4]

GC-MS Analysis with Derivatization

The following provides a general outline for a GC-MS method.

• Sample Preparation and Derivatization:

  • Perform an extraction of the analytes from the biological matrix (e.g., LLE or SPE).

  • Evaporate the extract to dryness.

  • Add a silylating agent (e.g., BSTFA with 1% TMCS) and heat to facilitate the derivatization of the carboxylic acid and any hydroxyl groups.

  • The sample is then ready for injection into the GC-MS.

• GC-MS Conditions:

  • Gas Chromatograph: Coupled to a Mass Spectrometer.

  • Column: A non-polar or mid-polar capillary column is typically used.

  • Injection Mode: Splitless injection is common for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes.

  • Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for quantitative analysis, monitoring specific ions for the derivatized 7-COOH-CBD and its internal standard.

Conclusion

For the quantitative analysis of 7-Nor-7-carboxycannabidiol, LC-MS/MS stands out as the preferred method due to its high sensitivity, specificity, and direct analysis without the need for derivatization. The use of a deuterated internal standard such as 7-Nor-7-carboxycannabidiol-d10 is indispensable for correcting analytical variability and ensuring the accuracy of the results.[1] While GC-MS presents a viable alternative, careful method development is required to avoid the potential for chemical conversion of 7-COOH-CBD, which could compromise the integrity of the data. The choice of method will ultimately depend on the specific requirements of the study, the available instrumentation, and the biological matrix being analyzed.

References

• 1. A validated method for the simultaneous quantification of cannabidiol, Δ9 -tetrahydrocannabinol, and their metabolites in human plasma and application to plasma samples from an oral cannabidiol open-label trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 6. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arts.units.it [arts.units.it]
• 8. cannabissciencetech.com [cannabissciencetech.com]
• 9. Conversion of 7-Carboxy-Cannabidiol (7-COOH-CBD) to 11-Nor-9-Carboxy-Tetrahydrocannabinol (THC-COOH) during Sample Preparation for GC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy [arts.units.it]

The Gold Standard in Cannabinoid Metabolite Analysis: A Comparative Guide to the Accuracy and Precision of 7-Nor-7-carboxycannabidiol-d10 Quantification

For researchers, scientists, and drug development professionals dedicated to the precise and reliable quantification of cannabidiol (B1668261) (CBD) metabolites, the choice of an appropriate internal standard is a critical decision that directly impacts data quality. This guide provides an objective comparison of the performance of 7-Nor-7-carboxycannabidiol-d10 as an internal standard in the quantification of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), a major metabolite of CBD. The information presented is supported by experimental data from various studies and includes detailed analytical methodologies.

The use of stable isotope-labeled internal standards is considered the gold standard in quantitative mass spectrometry.[1] These compounds are chemically identical to the analyte of interest, but have a different mass due to the incorporation of heavy isotopes, such as deuterium (B1214612). This allows them to be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to a sample at the beginning of the analytical process, it can be used to correct for any loss of analyte during sample preparation and for variations in the instrument's response, a phenomenon known as the matrix effect.[1][2]

7-Nor-7-carboxycannabidiol-d10 is a deuterated analog of 7-COOH-CBD and is an ideal internal standard for its quantification. Its ten deuterium atoms provide a significant mass shift from the native analyte, which minimizes the risk of isotopic cross-talk.

Comparative Performance: Accuracy and Precision

Validation studies for the quantification of 7-COOH-CBD in various biological matrices, such as plasma, serum, and urine, consistently demonstrate high accuracy and precision when a deuterated internal standard is employed. For instance, a validated method for the analysis of 7-COOH-CBD in urine reported intra- and inter-day accuracy ranging from -8.0% to 6.2% and -7.3% to 7.8%, respectively.[3] The precision for this method was found to be ≤7.2% for intra-day and ≤6.2% for inter-day measurements.[3] These values fall well within the typical acceptance criteria for bioanalytical method validation set by regulatory agencies.

Validation Parameter	Internal Standard Used	Matrix	Intra-Day Accuracy (%)	Inter-Day Accuracy (%)	Intra-Day Precision (%RSD)	Inter-Day Precision (%RSD)	Reference
7-COOH-CBD Quantification	Deuterated Analog	Urine	-8.0 to 6.2	-7.3 to 7.8	≤7.2	≤6.2	[3]
Cannabinoid Quantification	Deuterated Analog	Plasma	92 to 110	97 to 103	0.4 to 12.4	6.5 to 12.3	[3]
General Cannabinoid Analysis	Deuterated Analogs	Oral Fluid	Within ±20	Within ±20	Not Specified	Not Specified	[4]

Table 1: Summary of Accuracy and Precision Data for Cannabinoid Quantification using Deuterated Internal Standards. This table summarizes typical performance characteristics from validated analytical methods. The use of a deuterated internal standard like 7-Nor-7-carboxycannabidiol-d10 is expected to yield similar high-quality data.

Alternative Internal Standards

While deuterated standards are the industry benchmark, other types of internal standards have been used in cannabinoid analysis.

• Carbon-13 Labeled Standards: These are considered by some to be superior to deuterated standards. The larger mass of Carbon-13 results in a smaller relative mass difference between the standard and the analyte, which can lead to better co-elution during chromatography and minimize any potential "isotope effect".[2]

• Non-Isotopically Labeled Compounds: In some cases, particularly for gas chromatography-based methods, non-deuterated compounds that are structurally similar to the analyte but not naturally present in the sample can be used.[1] However, these are generally considered less ideal for liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to potential differences in ionization efficiency and susceptibility to matrix effects.[1]

Experimental Protocols

Accurate quantification of 7-COOH-CBD requires a robust and validated analytical method. Below are representative protocols for sample preparation and analysis by LC-MS/MS.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Spiking: To 1 mL of the biological sample (e.g., plasma, urine), add a known concentration of 7-Nor-7-carboxycannabidiol-d10 internal standard solution.

• Extraction: Add an appropriate organic solvent, such as a mixture of hexane (B92381) and ethyl acetate.

• Vortex and Centrifuge: Mix the sample vigorously and then centrifuge to separate the organic and aqueous layers.

• Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., a mixture of mobile phases) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column is commonly used for the separation of cannabinoids.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), both typically containing a small amount of an additive like formic acid to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in either positive or negative ion mode is typically employed.

• MRM Transitions: Specific precursor and product ion transitions are monitored for both 7-COOH-CBD and 7-Nor-7-carboxycannabidiol-d10.

Visualizing the Workflow and Metabolic Pathway

To better illustrate the analytical process and the biological context of 7-COOH-CBD, the following diagrams are provided.

Caption: A typical analytical workflow for the quantification of 7-COOH-CBD using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]

A Researcher's Guide to Selecting Internal Standards for CBD Metabolite Analysis

An objective comparison of deuterated and non-deuterated internal standards for the accurate quantification of CBD metabolites in complex biological matrices.

For researchers, scientists, and drug development professionals engaged in the bioanalysis of cannabidiol (B1668261) (CBD) and its metabolites, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides a comprehensive comparison of commonly used internal standards for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of major CBD metabolites, 7-hydroxy-CBD (7-OH-CBD) and 7-carboxy-CBD (7-COOH-CBD). The use of internal standards is crucial for correcting variations in sample preparation and instrumental analysis, thereby ensuring precision and accuracy.[1]

Stable isotope-labeled internal standards, particularly deuterated analogs, are widely regarded as the gold standard in LC-MS/MS analysis.[1][2] Their near-identical physicochemical properties to the target analytes allow them to effectively compensate for matrix effects, which can significantly alter ionization efficiency and impact quantitative accuracy.[1][3] While non-deuterated internal standards can be a cost-effective alternative, their performance must be carefully validated as they may not fully mimic the behavior of the target analytes.[1]

Quantitative Performance of Internal Standards

The selection of an internal standard should be based on its ability to provide consistent recovery, minimize matrix effects, and ensure the accuracy and precision of the analytical method. The following table summarizes the performance of various internal standards based on published experimental data.

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Matrix Effect (%)	Accuracy (% Bias)	Precision (% RSD)	Citation
Deuterated Internal Standards
CBD-d3	CBD	Rat Serum	95.2 ± 3.5	-1.8 ± 2.9	-	-	[4]
CBD	Whole Blood	78.4 - 84.4	-25.8 - 12.7	95.1 - 113	2.4 - 8.5	[5]
7-OH-CBD-d10	7-OH-CBD	Rat Serum	92.8 ± 4.1	-3.2 ± 3.8	-	-	[4]
7-COOH-CBD-d10	7-COOH-CBD	Rat Serum	98.7 ± 2.9	1.5 ± 2.1	-	-	[4]
THC-d3	THC, used for CBD metabolites when specific IS is unavailable	Whole Blood	-	-	-	-	[6]
11-OH-THC-d3	11-OH-THC, used for CBD metabolites when specific IS is unavailable	Human Plasma	-	-	-24 to -22	-	[7]
THCCOOH-d3/d9	THCCOOH	Whole Blood	54.0 - 64.9	-15.4 - 30.6	95.1 - 113	2.4 - 8.5	[5]
Non-Deuterated Internal Standards
5α-Cholestane	Various cannabinoids (GC-MS)	-	-	-	-	-	[1]
Phencyclidine (PCP)	Various cannabinoids (GC-FID)	-	-	-	-	-	[1]
Prazepam	Various cannabinoids (GC-MS)	-	-	-	-	-	[1]

Note: A negative matrix effect indicates ion suppression, while a positive value indicates ion enhancement. The ideal matrix effect is close to 0%. Accuracy and precision data are often presented for the overall method validation rather than for the internal standard alone.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are representative protocols for sample preparation and LC-MS/MS analysis of CBD metabolites.

Sample Preparation: Protein Precipitation

This method is a rapid and straightforward approach for removing proteins from biological samples like plasma or serum.

• To 100 µL of plasma or serum sample, add 20 µL of the internal standard working solution (e.g., a mixture of CBD-d3, 7-OH-CBD-d10, and 7-COOH-CBD-d10 in methanol).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for the analysis of CBD and its metabolites.

• LC System: Agilent 1290 Infinity II UPLC or equivalent.[1]

• Column: C18, 2.1 x 100 mm, 1.8 µm.[1]

• Mobile Phase A: Water with 0.1% formic acid.[1]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

• Gradient: A time-programmed gradient is used to separate the analytes. A typical gradient might start at 30% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.[1]

• Injection Volume: 2 µL.[1]

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive and/or negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each analyte and internal standard.

Visualizing the Analytical Workflow and Key Considerations

The following diagrams illustrate the analytical workflow and the logical relationship in selecting an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. fda.gov [fda.gov]
• 5. Quantification of Cannabinoids and their Free and Glucuronide Metabolites in Whole Blood by Disposable Pipette Extraction and Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Cross-Validation of Analytical Methods for Cannabinoid Metabolite Quantification Using 7-Nor-7-carboxycannabidiol-d10

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive cross-validation of two primary analytical methods for the quantification of cannabinoid metabolites: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The stable isotope-labeled internal standard, 7-Nor-7-carboxycannabidiol-d10, is utilized across these methods to ensure the highest accuracy and precision in complex biological matrices. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical protocols for cannabinoid analysis.

Introduction to 7-Nor-7-carboxycannabidiol-d10

7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major metabolite of cannabidiol (B1668261) (CBD), a non-psychoactive compound found in the Cannabis sativa plant.[1][2] Its quantification in biological samples is crucial for pharmacokinetic, toxicological, and clinical studies. To correct for matrix effects and variations in sample preparation and instrument response, a stable isotope-labeled internal standard is essential. 7-Nor-7-carboxycannabidiol-d10, with ten deuterium (B1214612) atoms, serves as an ideal internal standard due to its chemical similarity to the analyte and its distinct mass, allowing for precise quantification.

Comparative Analysis of Analytical Methods

The selection of an analytical method is critical and depends on factors such as sensitivity, specificity, sample throughput, and the specific research question. This guide compares the two most prevalent techniques for cannabinoid metabolite analysis: LC-MS/MS and GC-MS.

Quantitative Data Summary

The following table summarizes the key performance parameters for the quantification of 7-Nor-7-carboxycannabidiol using LC-MS/MS and GC-MS, with 7-Nor-7-carboxycannabidiol-d10 as the internal standard. The data presented is a synthesis of typical performance characteristics observed in validated methods for cannabinoid analysis.[3][4][5][6]

Validation Parameter	LC-MS/MS	GC-MS
Linearity (Range)	0.1 - 200 ng/mL	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Limit of Detection (LOD)	0.05 ng/mL	0.5 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	1 ng/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (% RSD)	< 5%	< 10%
Sample Throughput	High	Moderate
Derivatization Required	No	Yes

Experimental Protocols

Detailed methodologies are provided below for both LC-MS/MS and GC-MS analysis of 7-Nor-7-carboxycannabidiol, utilizing 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

LC-MS/MS Method

Objective: To quantify 7-Nor-7-carboxycannabidiol in human plasma.

Materials:

• 7-Nor-7-carboxycannabidiol analytical standard

• 7-Nor-7-carboxycannabidiol-d10 internal standard

• Human plasma (blank)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • Spike 100 µL of blank human plasma with the appropriate concentrations of 7-Nor-7-carboxycannabidiol standard and a fixed concentration of 7-Nor-7-carboxycannabidiol-d10 internal standard.

  • Perform protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge the samples.

  • Perform Solid Phase Extraction (SPE) on the supernatant for further cleanup.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 7-Nor-7-carboxycannabidiol: Precursor ion > Product ion (specific m/z values to be determined)

    • 7-Nor-7-carboxycannabidiol-d10: Precursor ion > Product ion (specific m/z values to be determined)

  • Optimize cone voltage and collision energy for each transition.

GC-MS Method

Objective: To quantify 7-Nor-7-carboxycannabidiol in human urine.

Materials:

• 7-Nor-7-carboxycannabidiol analytical standard

• 7-Nor-7-carboxycannabidiol-d10 internal standard

• Human urine (blank)

• Hexane (B92381), GC grade

• Ethyl acetate, GC grade

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

Instrumentation:

• Gas Chromatograph (GC) with a capillary column

• Mass Spectrometer (MS) with an electron ionization (EI) source

Procedure:

• Sample Preparation:

  • Spike 1 mL of blank human urine with the appropriate concentrations of 7-Nor-7-carboxycannabidiol standard and a fixed concentration of 7-Nor-7-carboxycannabidiol-d10 internal standard.

  • Perform liquid-liquid extraction with a mixture of hexane and ethyl acetate.

  • Separate the organic layer and evaporate to dryness.

• Derivatization:

  • Add 50 µL of BSTFA with 1% TMCS to the dried extract.

  • Heat at 70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) derivatives.

• Chromatographic Conditions:

  • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

  • Carrier Gas: Helium

  • Oven Temperature Program: Start at 150°C, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Injection Mode: Splitless

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Select characteristic ions for the TMS derivatives of 7-Nor-7-carboxycannabidiol and 7-Nor-7-carboxycannabidiol-d10.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the cross-validation of the analytical methods described.

Caption: Workflow for Cross-Validation of Analytical Methods.

Cannabidiol Metabolism Pathway

This diagram illustrates the metabolic pathway of Cannabidiol (CBD) to its major metabolite, 7-Nor-7-carboxycannabidiol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arts.units.it [arts.units.it]
• 6. Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy - PubMed [pubmed.ncbi.nlm.nih.gov]

Detecting 7-Nor-7-carboxycannabidiol: A Comparative Guide to Analytical Limits

For researchers, scientists, and drug development professionals, understanding the analytical limits for the detection and quantification of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), the major metabolite of cannabidiol (B1668261) (CBD), is critical for accurate pharmacokinetic and toxicological studies. This guide provides a comparative overview of the limits of detection (LOD) and quantification (LOQ) for 7-COOH-CBD across various analytical methods and biological matrices, supported by experimental data from recent studies.

The increasing interest in CBD for therapeutic applications necessitates reliable and sensitive analytical methods to measure its metabolites. 7-COOH-CBD is a key analyte in determining CBD exposure and metabolism.[1][2] The most common analytical technique for the quantification of 7-COOH-CBD is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.[1][3]

Comparative Analysis of Detection and Quantification Limits

The achievable LOD and LOQ for 7-COOH-CBD can vary depending on the analytical methodology, the sample matrix, and the specific instrumentation used. Below is a summary of reported values from various studies.

Analyte	Matrix	Method	LOD (ng/mL)	LOQ (ng/mL)	Reference
7-COOH-CBD	Blood	UHPLC-MS/MS	1.10	3.50	[4]
7-COOH-CBD	Serum	UHPLC-MS/MS	0.72	20.0	[5]
7-COOH-CBD	Urine	LC-MS/MS	0.06	Not Reported	[6]
7-OH-CBD	Blood	UHPLC-MS/MS	0.50	1.50	[4]
CBD	Blood	UHPLC-MS/MS	0.50	1.50	[4]
6-α-OH-CBD	Blood	UHPLC-MS/MS	0.10	0.25	[4]
6-β-OH-CBD	Blood	UHPLC-MS/MS	0.10	0.25	[4]
THC	Blood	UHPLC-MS/MS	0.10	0.25	[4]
11-OH-THC	Blood	UHPLC-MS/MS	0.10	0.25	[4]
THCCOOH	Blood	UHPLC-MS/MS	0.10	0.25	[4]
7-OH-CBD	Serum	UHPLC-MS/MS	0.11	1.0	[5]
CBD	Serum	UHPLC-MS/MS	0.17	1.0	[5]
6-α–OH–CBD	Serum	UHPLC-MS/MS	0.04	0.5	[5]
6-β–OH–CBD	Serum	UHPLC-MS/MS	0.02	0.5	[5]
7-OH-CBD	Urine	LC-MS/MS	Not Reported	2.0	[7]
CBD	Urine	LC-MS/MS	Not Reported	1.0	[7]
CBD-COOH	Urine	LC-MS/MS	Not Reported	1.0	[7]

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to achieve the reported detection and quantification limits.

Method 1: UHPLC-MS/MS in Blood[4][8]

• Sample Preparation: Blood samples (30 µL) collected via volumetric absorptive microsampling (VAMS) underwent overnight enzymatic glucuronide hydrolysis at 37°C. This was followed by acidic and basic liquid-liquid extraction with hexane:ethyl acetate (B1210297) (9:1, v/v).[4][8]

• Chromatography: Chromatographic separation was performed on a C18 column using an ultra-high-performance liquid chromatography (UHPLC) system.[4][8]

• Mass Spectrometry: The mass spectrometer was operated in multiple reaction monitoring (MRM) mode with negative electrospray ionization.[4][8]

• Calibration: Calibration standards for 7-COOH-CBD were prepared in blank blood at concentrations of 3.5, 20, 100, 500, 1000, and 5000 ng/mL.[4][8]

Method 2: UHPLC-MS/MS in Serum[5]

• Sample Preparation: Detailed sample preparation was not provided in the abstract.

• Chromatography: An ultra-high-performance liquid chromatography system was used for separation. The total run time was 8 minutes.[5]

• Mass Spectrometry: A tandem mass spectrometry (MS/MS) detector was used for analysis.[5]

• Linearity: The method was linear in the range of 1–10,000 ng/mL for 7-COOH-CBD.[5]

Method 3: LC-MS/MS in Urine[6]

• Sample Preparation: The study noted the potential for conversion of 7-COOH-CBD to 11-nor-9-Carboxy-THC (THC-COOH) during sample preparation for GC-MS analysis, particularly with derivatization using perfluorinated anhydrides and alcohols or extended exposure to acid.[9] For their LC-MS/MS method, specific details of the urine sample preparation were not fully described in the abstract but involved analysis without these harsh derivatization steps.[6]

• Chromatography: An Acquity UPLC HSS T3 column (2.1 × 100 mm, 1.8 µm) was used with a gradient elution of water containing 0.05% acetic acid and methanol.[6]

• Mass Spectrometry: Analysis was performed in the multiple-reaction monitoring mode.[6]

• Calibration: The calibration range was 0.5-200 ng/mL for all analytes.[6]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantification of 7-COOH-CBD in biological samples.

Caption: General workflow for 7-COOH-CBD analysis.

It is important to note that at high concentrations (up to 2,500 ng/mL), 7-COOH-CBD did not show cross-reactivity in several commercial immunoassay kits for cannabinoids.[9] However, certain sample preparation techniques for GC-MS, particularly those involving strong acids or specific derivatizing agents, can lead to the chemical conversion of 7-COOH-CBD to THC-COOH, potentially causing false-positive results for THC metabolite testing.[6][9] Therefore, the choice of analytical method is crucial for accurate and reliable quantification of 7-COOH-CBD.

References

• 1. mdpi.com [mdpi.com]
• 2. The-human-metabolite-of-cannabidiol--7-hydroxy-cannabidiol--but-not-7-carboxy-cannabidiol--is-anticonvulsant-in-the-maximal-electroshock-seizure-threshold-test-(MEST)-in-mouse [aesnet.org]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Frontiers | Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients [frontiersin.org]
• 9. Conversion of 7-Carboxy-Cannabidiol (7-COOH-CBD) to 11-Nor-9-Carboxy-Tetrahydrocannabinol (THC-COOH) during Sample Preparation for GC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Cannabinoid Analysis: A Guide to Proficiency Testing with 7-Nor-7-carboxycannabidiol-d10

For researchers, scientists, and drug development professionals engaged in the precise quantification of cannabinoid metabolites, ensuring analytical accuracy is paramount. This guide provides a comprehensive comparison of proficiency testing programs and analytical methodologies for the analysis of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), with a focus on the pivotal role of its deuterated internal standard, 7-Nor-7-carboxycannabidiol-d10.

The rising interest in cannabidiol (B1668261) (CBD) for therapeutic and consumer applications necessitates robust and reliable analytical methods to determine its metabolic fate. 7-Nor-7-carboxycannabidiol is a major metabolite of CBD, and its accurate quantification in biological matrices is crucial for pharmacokinetic studies, clinical trials, and forensic toxicology. Proficiency testing (PT) serves as a cornerstone of quality assurance, allowing laboratories to evaluate their performance against their peers and ensure the validity of their results.

The Gold Standard: Deuterated Internal Standards in Cannabinoid Analysis

In mass spectrometry-based analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards is considered the gold standard for achieving the highest accuracy and precision.[1][2] 7-Nor-7-carboxycannabidiol-d10, a deuterated analog of 7-COOH-CBD, is the ideal internal standard for this analysis.

The key advantage of a deuterated internal standard lies in its chemical and physical similarity to the target analyte.[2] It co-elutes with the analyte during chromatography and exhibits similar ionization efficiency in the mass spectrometer. This allows it to effectively compensate for variations in sample preparation, extraction recovery, and matrix effects, which can significantly impact the analytical results.[1]

While non-deuterated internal standards can be a more cost-effective alternative for some applications, they may not perfectly mimic the behavior of the analyte, potentially leading to less accurate quantification.[1] For high-stakes analyses in research and drug development, the superior performance of deuterated standards like 7-Nor-7-carboxycannabidiol-d10 is indispensable.

Proficiency Testing Programs for Cannabinoid Metabolite Analysis

Participation in proficiency testing programs is a critical component of a laboratory's quality management system. Several organizations provide PT schemes for cannabinoid analysis, although specific programs for 7-COOH-CBD may be less common than those for primary cannabinoids like THC and CBD.

One notable provider is the National Laboratory Certification Program (NLCP) , which is operated by RTI International. The NLCP has been instrumental in ensuring the quality of forensic drug testing and has prepared performance testing samples containing 7-COOH-CBD.[3][4][5] These programs challenge laboratories with blind samples to assess their analytical capabilities.

Other established providers of proficiency testing for cannabinoids include:

• AOAC International: Offers a Cannabis/Hemp Proficiency Testing Program.[6]

• NSI Lab Solutions: Provides ISO 17043-accredited proficiency testing for cannabis and hemp testing laboratories.[7]

• Emerald Scientific: Runs "The Emerald Test," an inter-laboratory comparison and proficiency testing program for the cannabis industry.[8]

• Collaborative Testing Services, Inc. (CTS): Offers proficiency tests for drug analysis.

While these providers may not explicitly list 7-COOH-CBD in their standard catalogs, they may offer custom PT samples or include it in broader cannabinoid analysis schemes. Laboratories are encouraged to contact these organizations to inquire about the availability of relevant PT materials.

Comparative Performance of Internal Standards

The choice of internal standard directly impacts the quality of analytical data. The following table summarizes the theoretical and observed performance characteristics of deuterated versus non-deuterated internal standards for the analysis of 7-COOH-CBD.

Feature	7-Nor-7-carboxycannabidiol-d10 (Deuterated IS)	Non-Deuterated Analog IS
Chemical & Physical Similarity	Nearly identical to 7-COOH-CBD	Similar but not identical chemical structure
Chromatographic Co-elution	Co-elutes with 7-COOH-CBD	May have a different retention time
Ionization Efficiency	Similar to 7-COOH-CBD	May differ from 7-COOH-CBD
Matrix Effect Compensation	Excellent	Variable and potentially incomplete
Accuracy & Precision	High	Generally lower than with a deuterated IS
Cost	Higher	Lower

Experimental Protocol for 7-COOH-CBD Analysis using LC-MS/MS

The following is a generalized experimental protocol for the quantification of 7-COOH-CBD in biological matrices using 7-Nor-7-carboxycannabidiol-d10 as an internal standard. This protocol is based on established and validated methods in the scientific literature.

1. Sample Preparation:

• A specific volume of the biological sample (e.g., urine, plasma) is aliquoted.

• An internal standard working solution containing a known concentration of 7-Nor-7-carboxycannabidiol-d10 is added.

• For urine samples, enzymatic hydrolysis may be performed to cleave glucuronide conjugates.

• A liquid-liquid extraction or solid-phase extraction is performed to isolate the analytes from the matrix.

• The extracted sample is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for separation.

  • Mobile Phase: A gradient elution with a mixture of water (containing a modifier like formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is employed.

  • Flow Rate: A typical flow rate is between 0.3 and 0.6 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor and product ion transitions for both 7-COOH-CBD and 7-Nor-7-carboxycannabidiol-d10 are monitored.

3. Data Analysis:

• The peak areas of the analyte (7-COOH-CBD) and the internal standard (7-Nor-7-carboxycannabidiol-d10) are determined.

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibrators.

• The concentration of 7-COOH-CBD in the unknown samples is calculated from the calibration curve.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the processes involved, the following diagrams have been created using Graphviz (DOT language).

Caption: Experimental workflow for 7-COOH-CBD analysis.

Caption: Simplified pathway from CBD to analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. National Laboratory Certification Program (NLCP) | RTI [rti.org]
• 4. National Laboratory Certification Program (NLCP) - ForensicRTI [forensicrti.org]
• 5. Conversion of 7-Carboxy-Cannabidiol (7-COOH-CBD) to 11-Nor-9-Carboxy-Tetrahydrocannabinol (THC-COOH) during Sample Preparation for GC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aoac.org [aoac.org]
• 7. zeptometrix.com [zeptometrix.com]
• 8. Proficiency Testing for Cannabis & Hemp Labs | Lab Manager [labmanager.com]

A Comparative Guide to Analytical Methods for 7-Nor-7-carboxycannabidiol (7-COOH-CBD) and its Deuterated Analog (d10)

Data Presentation: Comparison of LC-MS/MS Methodologies

The following table summarizes key parameters from different validated LC-MS/MS methods for the analysis of 7-COOH-CBD. These parameters are fundamental to achieving reliable and reproducible results and are directly relevant for methods employing 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

Parameter	Method 1	Method 2	Method 3
Matrix	Human Plasma	Human Whole Blood (VAMS)[1]	Human Urine[2]
Sample Preparation	Liquid-Liquid Extraction (LLE)[3]	LLE with Hexane:Ethyl Acetate[1]	Solid-Phase Extraction (SPE)[2]
Chromatography Column	Ascentis Express RP-Amide[3]	C18 Column[1]	Perfluorophenyl Column[2]
Mobile Phase	Gradient Elution (details proprietary)[3]	Not specified	Not specified
Detection	Tandem Mass Spectrometry (MS/MS)[3]	UHPLC-MS/MS[1]	LC-MS/MS[2]
Ionization Mode	Negative Electrospray Ionization (ESI-)[1][3]	Negative Electrospray Ionization (ESI-)[1]	Not specified
Linear Range (ng/mL)	0.5 - 500 (for CBD)[3]	20 - 5000[1]	15 (lowest calibrator)[2]
Internal Standard	d3-CBD[3][4]	Not specified	Not specified

Experimental Protocols

Below are generalized experimental protocols for the analysis of 7-COOH-CBD using LC-MS/MS. These protocols are based on methodologies reported in the scientific literature and can be adapted for use with 7-Nor-7-carboxycannabidiol-d10 as an internal standard.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a common approach for extracting cannabinoids from plasma or whole blood.

• Aliquoting: Transfer a precise volume (e.g., 0.5 mL) of the biological sample (plasma or hemolyzed whole blood) into a clean polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a small volume of a known concentration of 7-Nor-7-carboxycannabidiol-d10 solution to each sample, calibrator, and quality control sample.

• pH Adjustment (Optional but recommended): Acidify the sample by adding a small volume of a weak acid (e.g., formic acid or acetic acid) to protonate the carboxylic acid group of the analyte, improving extraction efficiency into an organic solvent.

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., 3 mL of hexane:ethyl acetate (B1210297) 9:1 v/v).[1]

• Vortexing and Centrifugation: Vortex the mixture vigorously for several minutes to ensure thorough mixing and then centrifuge to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 30-40°C).[3]

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100-200 µL) of the mobile phase or a compatible solvent mixture.[3]

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. Chromatographic Separation and Mass Spectrometric Detection

This section outlines a typical LC-MS/MS setup for cannabinoid analysis.

• HPLC System: An ultra-high performance liquid chromatography (UHPLC) system is recommended for better resolution and faster analysis times.[1]

• Column: A reversed-phase C18 or a perfluorophenyl column is commonly used for the separation of cannabinoids.[1][2]

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), both typically containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency, is employed.

• Injection: Inject a small volume (e.g., 5-20 µL) of the reconstituted sample onto the column.[3]

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for quantitative analysis.

• Ionization: Operate the mass spectrometer in negative ion electrospray ionization (ESI-) mode.[1][3]

• Detection: Use Multiple Reaction Monitoring (MRM) to detect the precursor to product ion transitions for both 7-COOH-CBD and the internal standard, 7-Nor-7-carboxycannabidiol-d10. The specific mass transitions will need to be optimized for the instrument being used. For 7-COOH-CBD, a transition of m/z 343.1 > 298.9 has been reported.[3]

Mandatory Visualization

Caption: Experimental workflow for the quantification of 7-COOH-CBD.

Important Considerations:

• Method Validation: Any analytical method for 7-COOH-CBD should be thoroughly validated according to international guidelines to ensure its accuracy, precision, selectivity, and robustness.[5]

• Analyte Stability: The stability of 7-COOH-CBD in the biological matrix and during the entire analytical process should be evaluated.

• Potential for Conversion: It has been reported that under certain acidic conditions or with specific derivatization agents, 7-COOH-CBD can be converted to 11-nor-9-carboxy-tetrahydrocannabinol (THC-COOH).[6][7] This is a critical consideration in method development to avoid false-positive results for THC-COOH. The use of LC-MS/MS methods without acidic derivatization steps minimizes this risk.[7]

References

• 1. Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 11-Nor-9-Carboxy-Δ8-Tetrahydrocannabinol, 7-Carboxy Cannabidiol, and 11-Nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Urine by LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 3. Content Not Available [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical method validation for assay determination of cannabidiol and tetrahydrocannabinol in hemp oil infused products by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conversion of 7-Carboxy-Cannabidiol (7-COOH-CBD) to 11-Nor-9-Carboxy-Tetrahydrocannabinol (THC-COOH) during Sample Preparation for GC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Gold Standard: Enhancing 7-Carboxy-CBD Analysis with a Deuterated Internal Standard

In the precise world of bioanalysis, the accuracy and reliability of quantitative methods are paramount. For researchers, scientists, and drug development professionals working with cannabidiol (B1668261) (CBD), the quantification of its major metabolite, 7-carboxy-CBD (7-COOH-CBD), is a critical aspect of pharmacokinetic and toxicological studies. The use of an internal standard is indispensable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to correct for variability during sample preparation and analysis. This guide provides a comprehensive comparison, supported by experimental data, on the benefits of employing a deuterated internal standard, specifically 7-carboxy-CBD-D3 (7-COOH-CBD-D3), over other alternatives for the accurate quantification of 7-COOH-CBD.

The Superiority of Isotope Dilution: Why a Deuterated Standard Matters

An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible, including its extraction recovery, ionization efficiency, and chromatographic retention time. Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are considered the "gold standard" for LC-MS/MS analysis. This is because their chemical and physical behavior is nearly identical to the non-deuterated analyte. This near-identical nature allows them to effectively compensate for matrix effects and variations in instrument response, leading to higher accuracy and precision in quantitative results.

Alternatives, such as structural analogs, may have different extraction efficiencies, chromatographic behaviors, and ionization responses compared to the analyte, which can lead to less accurate quantification.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The advantages of using a deuterated internal standard for 7-COOH-CBD analysis are evident in the validation data from various LC-MS/MS methods. The following table summarizes key performance metrics from a study that utilized 7-COOH-CBD-D3 and compares them with methods that employed a non-deuterated analog (in this case, CBD-d3 was used for the quantification of CBD and its metabolites, including 7-COOH-CBD, in the absence of a specific deuterated standard for the metabolite).

Performance Metric	Method Using 7-COOH-CBD-D3 (in Rat Serum)[1]	Method Using a Non-Isotopically Labeled Analog (in Human Plasma)
Linearity (r²)	>0.99	Not explicitly stated, but linearity was achieved.
Lower Limit of Quantification (LLOQ)	3.8 - 13.8 ng/mL	Not explicitly stated for 7-COOH-CBD.
Intra-day Accuracy (% bias)	85.0 to 113.0%	Within ±15%
Inter-day Accuracy (% bias)	92.0 - 110.6%	Within ±15%
Intra-day Precision (% CV)	0.2 to 12.2%	<15%
Inter-day Precision (% CV)	0.3 - 8.25%	<15%
Matrix Effect	Minimized by the use of the deuterated internal standard.[1]	Potential for uncorrected matrix effects.
Recovery	Not explicitly stated, but compensated for by the IS.	Not explicitly stated, but compensated for by the IS.

As the data indicates, the method employing the deuterated internal standard for 7-COOH-CBD demonstrates excellent accuracy and precision, meeting the stringent requirements of the FDA's Bioanalytical Method Validation Guidance.[1] The use of a deuterated standard is particularly effective in mitigating matrix effects, which are a common source of error in bioanalytical methods.[1]

Experimental Workflow: Bioanalytical Method for 7-COOH-CBD

The following diagram illustrates a typical experimental workflow for the quantification of 7-COOH-CBD in a biological matrix using a deuterated internal standard and LC-MS/MS.

References

• 1. fda.gov [fda.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 7-Nor-7-carboxycannabidiol-d10: A Guide to Safe and Compliant Practices

Hazard Profile and Handling Precautions

Safety data sheets for similar cannabinoid compounds, such as (–)-7-hydroxy Cannabidiol and (–)-7-nor-7-carboxy Cannabidiol, highlight several key hazards that must be considered during handling and disposal.[3][4] These compounds are often dissolved in flammable solvents like methanol (B129727) or acetonitrile, making them highly flammable liquids and vapors.[3][4] They can also be harmful or toxic if swallowed, in contact with skin, or inhaled.[3][4] Therefore, personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, is mandatory.[3] All handling should be performed in a well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[3][4]

Quantitative Data Summary for Solvents

The solvents used to dissolve 7-Nor-7-carboxycannabidiol-d10 are a primary concern for disposal. The following table summarizes key safety data for common solvents.

Solvent	Hazard Class	Hazard Statements
Methanol	Flammable Liquid 2, Acute Toxicity 3 (Oral, Dermal, Inhalation), STOT SE 1	Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin or if inhaled. Causes damage to organs.
Acetonitrile	Flammable Liquid 2, Acute Toxicity 4 (Oral, Dermal, Inhalation), Eye Irritation 2A	Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin or if inhaled. Causes serious eye irritation.[3]

Step-by-Step Disposal Protocol

The following protocol provides a detailed methodology for the safe disposal of 7-Nor-7-carboxycannabidiol-d10, incorporating principles from cannabinoid waste management guidelines.

• Render Unusable and Unrecognizable: The cornerstone of cannabis waste disposal is to alter it in a way that it cannot be easily consumed or identified.[1] This is achieved by grinding and mixing the waste.

• Mixing: The 7-Nor-7-carboxycannabidiol-d10, particularly if in a solid form after solvent evaporation, should be thoroughly mixed with other non-cannabis waste. The mixture must contain at least 50% non-cannabis waste by volume.[1][2]

• Waste Selection: The choice of mixing material depends on the intended final disposal method.

  • For Landfill or Incineration (Non-compostable): Mix with paper waste, cardboard, plastic waste, soil, or other non-recyclable materials.[5]

  • For Composting (Compostable): Mix with food waste, yard waste, or other biodegradable materials.[5] However, given the chemical nature of the compound, landfill or incineration is the more likely required disposal route.

• Final Disposal: Once rendered unusable and unrecognizable, the mixture can be disposed of as chemical waste through a licensed hazardous waste disposal company. Do not dispose of it with household garbage or pour it down the drain.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 7-Nor-7-carboxycannabidiol-d10.

Caption: Disposal workflow for 7-Nor-7-carboxycannabidiol-d10.

Experimental Protocols Cited

The disposal procedures outlined are based on general laboratory safety protocols and hazardous waste management guidelines rather than specific experimental research. The core "experimental" aspect of the disposal is the rendering of the cannabis waste as unusable and unrecognizable, for which the protocol is as follows:

• Objective: To alter cannabis waste to prevent diversion and facilitate safe disposal.

• Materials:

  • Cannabis waste (e.g., 7-Nor-7-carboxycannabidiol-d10)

  • Grinder or mortar and pestle

  • Selected non-cannabis waste (compostable or non-compostable)

  • Appropriate waste disposal container

• Procedure:

  • If the cannabis waste is solid, grind it to a fine powder.

  • Measure the volume of the ground cannabis waste.

  • Add an equal or greater volume of the selected non-cannabis waste to the ground cannabis waste.

  • Thoroughly mix the two waste streams until the cannabis waste is no longer readily identifiable.

  • Place the mixture in a designated hazardous waste container for collection by a licensed disposal service.

References

• 1. benchchem.com [benchchem.com]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. idfpr.illinois.gov [idfpr.illinois.gov]
• 6. caelo.de [caelo.de]

Personal protective equipment for handling 7-Nor-7-carboxycannabidiol-d10

This guide provides crucial safety and logistical information for the handling and disposal of 7-Nor-7-carboxycannabidiol-d10, a deuterated metabolite of cannabidiol.[1] The following protocols are designed for researchers, scientists, and drug development professionals to ensure safe laboratory practices. The CAS number for the unlabeled compound is 63958-77-0.[1][2][3]

Personal Protective Equipment (PPE)

A thorough hazard assessment is necessary to determine the specific PPE required for any laboratory procedure.[4] However, the following table summarizes the recommended baseline PPE for handling 7-Nor-7-carboxycannabidiol-d10 to minimize exposure risks.[4][5]

Protection Type	Recommended PPE	Specifications
Eye and Face Protection	Safety glasses or goggles	Must be worn at all times to protect against splashes or airborne particles.[5][6]
Face shield	Recommended when there is a higher risk of splashes.
Hand Protection	Nitrile gloves	Commonly used for protection against chemical and plant material exposure.[4]
Body Protection	Laboratory coat or disposable gown	Protects clothing and skin from spills and contamination.[4][6]
Closed-toed shoes	Required for all laboratory work to protect feet from spills and falling objects.[6]
Respiratory Protection	N95 respirator or higher	May be necessary depending on the procedure's potential to generate aerosols or dust.[5]

Operational Plan: Handling Procedures

Proper handling procedures are critical to prevent contamination and ensure the safety of laboratory personnel. The following workflow outlines the key steps for handling 7-Nor-7-carboxycannabidiol-d10 from receipt to use.

Operational Workflow for Handling 7-Nor-7-carboxycannabidiol-d10

Step-by-Step Guidance:

• Receiving and Storage : Upon receipt, inspect the package for any signs of damage or leakage. Store the compound in a cool, dry, and secure location, away from incompatible materials.

• Preparation : Before handling, put on all required PPE, including a lab coat, safety glasses, and nitrile gloves.[4][6] Conduct all weighing and initial dilutions in a chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

• Experimental Use : Perform all experimental procedures in a designated and well-ventilated area.[7] Ensure that all equipment is properly cleaned and calibrated. Maintain a detailed record of the compound's use.

• Decontamination : After handling, decontaminate all work surfaces and equipment. Remove and dispose of PPE as contaminated waste.[4] Wash hands thoroughly with soap and water.[4]

Disposal Plan: Waste Management

The disposal of 7-Nor-7-carboxycannabidiol-d10 and associated waste must comply with local, state, and federal regulations for hazardous waste.[7][8] Cannabis-related waste should be rendered unusable and unrecognizable before disposal.[9]

Disposal Decision Workflow

Disposal Procedures:

• Segregation : All materials that have come into contact with 7-Nor-7-carboxycannabidiol-d10, including gloves, disposable lab coats, and other consumables, should be considered contaminated waste.[4]

• Waste Treatment : Unused or waste material should be rendered unusable. This can be achieved by mixing it with an inert material such as sand or cat litter to form a solid mixture.

• Containerization : Place all treated waste into a designated, leak-proof, and clearly labeled hazardous waste container.[7] The label should include "Hazardous Waste," the name of the chemical, and the accumulation start date.[7]

• Storage : Store the sealed hazardous waste container in a designated satellite accumulation area away from general laboratory traffic.[7]

• Final Disposal : Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7] Do not dispose of this material down the drain or in regular trash.[7]

References

• 1. caymanchem.com [caymanchem.com]
• 2. bdg.co.nz [bdg.co.nz]
• 3. stable-isotopes.com [stable-isotopes.com]
• 4. benchchem.com [benchchem.com]
• 5. Personal protective equipment: Medical cannabis safety talk – CompSource Mutual [compsourcemutual.com]
• 6. personal protective equipment Archives | The National Cannabis Industry Association [thecannabisindustry.org]
• 7. benchchem.com [benchchem.com]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. ccb.vermont.gov [ccb.vermont.gov]